1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone

• CAS: 895152-66-6

Core Science & Biosynthesis

Solubility of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone in organic solvents

An In-Depth Technical Guide to the Solubility of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone, a key precursor and potential impurity in the synthesis of several synthetic cannabinoids, including UR-144. Understanding the solubility of this compound, also known as Despentyl-UR-144 (DP-UR-144), is critical for researchers in forensic science, analytical chemistry, and drug development for ensuring accurate quantification, effective purification, and meaningful biological assessment. This document synthesizes known solubility data with predictive analysis based on molecular structure, explores the theoretical principles governing its dissolution, and provides field-proven experimental protocols for its empirical determination.

Introduction and Strategic Importance

1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone is the core molecular scaffold for a class of synthetic cannabinoids characterized by a tetramethylcyclopropyl group linked to an indole core via a ketone.[1][2] Unlike its more widely studied N-alkylated analogue, UR-144, the title compound possesses a hydrogen atom on the indole nitrogen (N-H). This seemingly minor structural difference has profound implications for its physicochemical properties, most notably its solubility in organic solvents.

A precise understanding of its solubility is paramount for:

• Synthesis and Purification: Selecting appropriate solvents for reaction media and subsequent crystallization or chromatographic purification.

• Analytical Standard Preparation: Ensuring complete dissolution for the preparation of accurate stock and working standards for methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4]

• Toxicological and Pharmacological Screening: Preparing homogenous solutions for in vitro assays to achieve reliable and reproducible dose-response curves.

This guide will provide the foundational knowledge for scientists to handle and study this compound with confidence and precision.

Physicochemical Profile and Structural Drivers of Solubility

The solubility of a molecule is dictated by its intermolecular interactions with the solvent. The structure of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone (Formula: C₁₆H₁₉NO, Molar Mass: 241.33 g/mol ) presents distinct regions that govern these interactions.[2]

• Polar, Hydrogen-Bonding Moiety: The indole N-H group is the most significant feature distinguishing it from N-alkylated analogues like UR-144. It can act as a hydrogen bond donor , enabling strong interactions with protic solvents (e.g., alcohols) and polar aprotic solvents that are effective hydrogen bond acceptors (e.g., DMSO).

• Polar, Aprotic Moiety: The carbonyl (C=O) group acts as a hydrogen bond acceptor , contributing to its solubility in protic solvents and its affinity for polar aprotic solvents.

• Nonpolar Regions: The aromatic indole ring system and the bulky, aliphatic 2,2,3,3-tetramethylcyclopropyl group constitute large, lipophilic domains. These regions favor interactions via van der Waals forces and drive solubility in nonpolar or moderately polar solvents.

The molecule's overall solubility is a balance between these competing characteristics. It is an amphiphilic molecule with moderate polarity.

Figure 1: Structural features of the molecule and their corresponding intermolecular forces.

Solubility Profile: Known Data and Predictive Analysis

Direct, empirically determined solubility data for this specific precursor is limited. However, by combining the known data with a predictive analysis based on its structure and comparing it to the well-documented analogue UR-144, a reliable solubility profile can be constructed.

UR-144 Solubility Data (for comparison):

• Dimethylformamide (DMF): 50 mg/mL[5]

• Dimethyl sulfoxide (DMSO): 33 mg/mL[5]

• Ethanol: 17 mg/mL[5]

The N-pentyl chain of UR-144 significantly increases its lipophilicity. The absence of this chain and the presence of an N-H group in our target compound are the primary drivers for the predicted differences.

Table 1: Solubility Profile of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone

Solvent Class	Example Solvent	Known Solubility	Predicted Solubility	Rationale for Prediction
Polar Aprotic	DMSO	100 mg/mL [6]	Very High	Excellent H-bond acceptor and can solvate the nonpolar regions. The known value confirms its exceptional utility.
DMF	Not reported	Very High	Similar to DMSO, DMF is a strong H-bond acceptor and an excellent solvent for moderately polar compounds.
Acetonitrile	Not reported	Moderate to High	Less polar than DMSO/DMF but can still engage in dipole-dipole interactions. Likely a good solvent for analytical purposes.
Polar Protic	Ethanol	Not reported	High	Can act as both H-bond donor and acceptor, interacting favorably with both the N-H and C=O groups. Expected to be a better solvent for this compound than for the more lipophilic UR-144.
Methanol	Not reported	High	More polar than ethanol, providing strong H-bonding interactions. Excellent for stock solutions.
Water	Not reported	Very Low / Insoluble	The large nonpolar regions dominate, making it poorly soluble in aqueous media without co-solvents.
Nonpolar	Toluene	Not reported	Low to Moderate	Can interact with the aromatic ring and aliphatic group, but lacks the polarity to effectively solvate the H-bonding sites.
Hexane/Heptane	Not reported	Very Low / Insoluble	Inability to solvate the polar N-H and ketone groups will severely limit solubility.

Theoretical Framework: Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is through Hansen Solubility Parameters (HSP). This model deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The fundamental principle is that "like dissolves like": a solute will readily dissolve in a solvent that has a similar HSP profile.[7][8][9] While the exact HSP values for 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone have not been published, we can infer its characteristics:

• δD will be significant due to the large, nonpolar cyclopropyl and indole structures.

• δP will be moderate due to the polar ketone and indole functionalities.

• δH will be significant due to the hydrogen-bond-donating N-H group.

This profile explains its high solubility in solvents like DMSO, which possess well-balanced HSP components, and its poor solubility in solvents like hexane, which are dominated entirely by δD.

Gold Standard Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

For definitive, publication-quality solubility data, the shake-flask method is the universally accepted gold standard.[10][11] It measures the equilibrium (thermodynamic) solubility of a compound in a given solvent at a specific temperature.

Causality Behind the Protocol

This method is designed to create a saturated solution in a state of equilibrium, where the rate of dissolution equals the rate of precipitation. Shaking or agitation accelerates the time to reach this equilibrium.[11][12] Subsequent filtration or centrifugation is critical to separate the undissolved solid from the saturated supernatant, ensuring that the analysis is performed only on the dissolved analyte.

Detailed Step-by-Step Methodology

• Preparation: Add an excess amount of the solid crystalline compound to a suitable vessel (e.g., a 4 mL glass vial with a screw cap). Expertise Insight: "Excess" is critical; enough solid must remain at the end of the experiment to confirm that the solution was indeed saturated.

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Seal the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Agitate the suspension for a sufficient duration to reach equilibrium. Trustworthiness Check: Equilibrium should be confirmed by taking measurements at multiple time points (e.g., 24, 48, and 72 hours). The solubility value should plateau, indicating equilibrium has been reached.[11]

• Phase Separation: Allow the suspension to settle for a period (e.g., 1-2 hours) to let larger particles sediment. To remove all undissolved solids, filter the supernatant through a chemically inert, low-binding filter (e.g., a 0.22 µm PTFE syringe filter) into a clean vial. Critical Step: Avoid any filter material that may absorb the analyte or leach impurities.

• Dilution: Accurately perform a serial dilution of the clear, saturated filtrate with the same solvent to bring the concentration into the linear range of the analytical instrument.

• Quantification: Analyze the diluted samples using a validated, calibrated analytical method (e.g., HPLC-UV, LC-MS/MS) to determine the concentration.

• Calculation: Multiply the measured concentration by the dilution factor to calculate the final solubility of the compound in the solvent (e.g., in mg/mL or mM).

Figure 2: Experimental workflow for the Shake-Flask solubility determination method.

Conclusion and Recommendations

1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone is a moderately polar compound whose solubility is governed by a balance of a large nonpolar scaffold and two key polar sites capable of hydrogen bonding.

Key Takeaways:

• Excellent Solubility: The compound is highly soluble in polar aprotic solvents like DMSO, with a known value of 100 mg/mL.[6] DMF and acetonitrile are also recommended solvents for preparing concentrated stock solutions.

• Good Solubility: High solubility is predicted in polar protic solvents like methanol and ethanol, likely exceeding that of its N-alkylated analogue UR-144 due to the presence of the N-H hydrogen bond donor group.

• Poor Solubility: The compound is predicted to be poorly soluble in nonpolar aliphatic solvents (hexane) and aqueous systems.

• Gold Standard Measurement: For all critical applications, the thermodynamic solubility should be determined empirically using the standardized shake-flask method outlined herein.

By leveraging this understanding, researchers can avoid experimental artifacts, ensure data integrity, and accelerate their research and development objectives.

References

• Wikipedia. (n.d.). UR-144. Retrieved from Wikipedia. [Link]

• PubChem. (n.d.). (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• Marshall University. (n.d.). Cannabinoid Receptor Bioassay: A Characterization of UR-144, XLR-11, Their Metabolites and Degradants. Retrieved from Marshall University Digital Scholar. [Link]

• Paudel, A., et al. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. ResearchGate. [Link]

• Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

• Safrole. (n.d.). Exploring UR-144: Effects, Risks, and Legal Status. Retrieved from Safrole. [Link]

• ResearchGate. (n.d.). Hansen solubility parameters (HSP) and the δ values of human skin, LSNs, and their ingredients. [Link]

• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from BioAssay Systems. [Link]

• Hansen Solubility. (n.d.). Hansen Solubility Parameters. Retrieved from Hansen-Solubility. [Link]

• The Center for Forensic Science Research & Education. (2025). New Drug Monograph: Despentyl-UR-144. Retrieved from NPS Discovery. [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from Wikipedia. [Link]

• Protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• Adamowicz, P., et al. (2013). [1-(Tetrahydropyran-4-ylmethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone: a new synthetic cannabinoid identified on the drug market. ResearchGate. [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Retrieved from Prof Steven Abbott. [Link]

• PubChem. (n.d.). 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• Global Substance Registration System. (n.d.). UR-144. Retrieved from gsrs. [Link]

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Technical Monograph: Spectroscopic Characterization of Despentyl-UR-144

This technical guide details the spectroscopic characterization of Despentyl-UR-144 , a critical analytical target in forensic toxicology and synthetic cannabinoid research.

Introduction & Chemical Context

Despentyl-UR-144 (also known as DP-UR-144 or (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone ) represents the core scaffold of the UR-144/XLR-11 class of synthetic cannabinoids.[1] In forensic casework, it appears in three distinct contexts:

• Metabolite: The primary product of N-dealkylation of UR-144 and XLR-11 by cytochrome P450 enzymes (specifically CYP3A4 and CYP2B6).

• Synthetic Precursor: The starting material used in the clandestine manufacture of UR-144 (via N-pentylation) and XLR-11 (via N-(5-fluoropentyl)ation).

• Pyrolytic Artifact: Occasionally detected in residues of smoked herbal mixtures due to thermal degradation or incomplete synthesis.

Differentiation of Despentyl-UR-144 from its parent compounds and thermal degradants (such as the ring-opened 3,3,4-trimethylpentenoyl isomer) is critical for accurate legal identification and metabolic profiling.

Chemical Profile

Property	Data
IUPAC Name	(1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone
Common Name	Despentyl-UR-144, DP-UR-144
CAS Registry	895152-66-6
Molecular Formula	C H NO
Molecular Weight	241.33 g/mol
Exact Mass	241.1467 Da
Appearance	Crystalline Solid (White to Off-White)

Spectroscopic Data Analysis[5]

Mass Spectrometry (GC-EI-MS)

In Electron Ionization (EI) mass spectrometry (70 eV), Despentyl-UR-144 exhibits a distinct fragmentation pattern driven by the stability of the indole core and the tetramethylcyclopropyl (TMCP) moiety.

Key Diagnostic Ions:

• m/z 241 [M]+: The molecular ion is prominent, unlike in the pentylated parent UR-144 where the molecular ion (m/z 311) is often weaker.

• m/z 226 [M-15]+: Loss of a methyl group from the tetramethylcyclopropyl ring. This is a signature of the TMCP group.

• m/z 144 [C

  H NO]+: The indol-3-ylcarbonyl cation. This is the "base peak" in many spectra and represents the cleavage of the bond between the carbonyl carbon and the cyclopropyl ring.

• m/z 116 [C

  H N]+: Indole cation formed by the loss of CO from the m/z 144 fragment.

Differentiation Note: Unlike UR-144, Despentyl-UR-144 lacks the m/z 144

m/z 214 transition associated with the pentyl chain. The absence of the pentyl chain mass (71 Da) shifts the molecular ion from 311 to 241.

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive structural confirmation, specifically distinguishing Despentyl-UR-144 from ring-opened degradants.

Solvent: CDCl

or DMSO- (DMSO is preferred to visualize the labile NH proton).

H NMR Assignments (400 MHz, DMSO- )

Position	Shift ( ppm)	Multiplicity	Integration	Assignment Logic
Indole NH	11.5 - 12.0	Broad Singlet	1H	Critical Diagnostic: Absence of this signal indicates N-alkylation (i.e., parent drug).
Indole C2-H	8.15 - 8.25	Doublet/Multiplet	1H	Deshielded by adjacent carbonyl.
Indole C4-H	8.05 - 8.10	Doublet	1H	Aromatic ring proton.
Indole C7-H	7.45 - 7.50	Doublet	1H	Aromatic ring proton.
Indole C5, C6	7.15 - 7.25	Multiplet	2H	Overlapping aromatic signals.
Cyclopropyl CH	2.05 - 2.15	Singlet	1H	Methine proton at the bridgehead (C1').
TMCP Methyls	1.10 - 1.30	Singlets	12H	Four methyl groups (often appear as two singlets of 6H each or four distinct singlets depending on resolution).

C NMR Assignments (100 MHz)

• Carbonyl (C=O): ~195 ppm (Ketone conjugated with indole).

• Indole C2: ~135 ppm.

• Quaternary Cyclopropyl Carbons: ~30-35 ppm.

• Cyclopropyl Methyls: ~15-25 ppm (Four distinct or overlapping signals).

Infrared Spectroscopy (FT-IR)

IR analysis is useful for rapid screening of solid seizures.

• 3200 – 3400 cm

  : N-H Stretch. Strong, broad absorption. This band is absent in UR-144 and XLR-11, serving as a primary differentiator for the precursor/metabolite.

• 1620 – 1640 cm

  : C=O Stretch. Strong absorption characteristic of an aryl ketone.

• 1500 – 1600 cm

  : Aromatic C=C ring stretches (Indole).

Experimental Protocols

Protocol A: Extraction from Biological Matrix (Urine)

Context: Identification of Despentyl-UR-144 as a metabolite.

• Sample Prep: Aliquot 1 mL of urine. Add internal standard (e.g., UR-144-d5).

• Hydrolysis: Add

  -glucuronidase (though Despentyl-UR-144 is often free, hydroxylated metabolites are conjugated). Incubate at 60°C for 1 hour.

• LLE Extraction: Add 3 mL of n-hexane:ethyl acetate (9:1). Vortex for 5 minutes. Centrifuge at 3000 rpm for 10 minutes.

• Concentration: Transfer the organic (upper) layer to a clean vial. Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute in 50

  L of Mobile Phase A/B (50:50) for LC-MS or Ethyl Acetate for GC-MS.

Protocol B: GC-MS Instrument Parameters

• Column: Rxi-5ms or equivalent (30 m x 0.25 mm x 0.25

  m).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Inlet: Splitless mode, 280°C.

• Oven Program:

  • Initial: 80°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Final: 300°C (hold 15 min).

• Transfer Line: 280°C.

• Source Temp: 230°C.

Structural & Analytical Logic Visualization

Diagram 1: Fragmentation Pathway (EI-MS)

This diagram illustrates the logical fragmentation of Despentyl-UR-144 in an electron ionization source, highlighting the formation of the base peak.

Caption: EI-MS fragmentation pathway of Despentyl-UR-144 showing the characteristic generation of the m/z 144 acylium ion.

Diagram 2: Metabolic & Synthetic Relationship

This workflow demonstrates the bidirectional relationship of Despentyl-UR-144, validating its presence in both clandestine labs (as precursor) and biological samples (as metabolite).

Caption: The central role of Despentyl-UR-144 as both a synthetic precursor and a common metabolic endpoint for UR-144 and XLR-11.

References

• Center for Forensic Science Research & Education (CFSRE). (2025).[1][2] NPS Discovery Monograph: Despentyl-UR-144.[2] Retrieved from [Link]

• Sobol, O. E., et al. (2012). Detection of urinary metabolites of AM-2201 and UR-144, two novel synthetic cannabinoids. Drug Testing and Analysis. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2024). Monographs: Synthetic Cannabinoids. Retrieved from [Link]

Sources

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• 2. cfsre.org [cfsre.org]

Thermal Degradation Dynamics of Tetramethylcyclopropyl Indoles

Mechanisms, Analytical Artifacts, and Toxicological Implications

Executive Summary

The emergence of synthetic cannabinoids (SCs) containing a tetramethylcyclopropyl (TMCP) moiety—specifically UR-144 and XLR-11 —introduced a unique challenge in forensic toxicology and drug safety.[1][2][3] Unlike naphthoylindoles (e.g., JWH-018), the TMCP ring is thermodynamically unstable under thermal stress.[1]

This guide details the pyrolytic conversion of TMCP-indoles into acyclic alkene isomers.[1] Crucially, research indicates that these thermal degradation products are pharmacologically active , often possessing higher affinity for Cannabinoid Receptor 1 (CB1) than the parent compounds. This document provides the mechanistic basis for this degradation, protocols for differentiating in situ smoking products from analytical artifacts, and a summary of the toxicological risks.

Part 1: Structural Instability & Pyrolytic Mechanisms[1]

The core structural vulnerability of UR-144 and XLR-11 lies in the (2,2,3,3-tetramethylcyclopropyl)methanone linker. The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol).[1] Upon exposure to temperatures characteristic of smoking or vaping (>200°C), the ring undergoes an electrocyclic opening (thermal isomerization).

The Primary Pathway: Ring Opening

The dominant degradation pathway is the cleavage of the cyclopropyl ring to form a 3,3,4-trimethylpent-4-en-1-one derivative.[1] This is not a combustion product in the traditional sense (oxidation) but a thermal isomer.

• Parent Compound: UR-144 (1-pentyl-3-(2,2,3,3-tetramethylcyclopropanecarbonyl)indole).

• Thermal Event: Heat induces homolytic cleavage or concerted electrocyclic ring opening.[1]

• Primary Degradant: 1-(1-pentyl-1H-indol-3-yl)-3,3,4-trimethylpent-4-en-1-one .

This isomer is often referred to in literature as the "UR-144 Degradant" or "Pyrolysis Product."[1]

Secondary Pathways

• Dealkylation: Loss of the N-alkyl chain (pentyl for UR-144, 5-fluoropentyl for XLR-11) to yield the free indole core.[1]

• Oxidative Cleavage: In aerobic conditions, cleavage at the carbonyl linker can produce N-pentylindole , though this is less abundant than the ring-opened isomer.[1]

Visualization: Thermal Degradation Pathway

The following diagram illustrates the conversion logic.

Figure 1: The primary thermal degradation pathway of TMCP-indoles involves the opening of the strained cyclopropyl ring to form an acyclic alkene isomer.[1]

Part 2: The "Active Degradant" Phenomenon

Unlike many pharmaceutical degradants which are inert, the pyrolysis products of TMCP-indoles are bioactive .[1] This creates a "prodrug-like" effect where the user inhales a mixture of the parent compound and a potentially more potent agonist.

Comparative Pharmacology

Research by Thomas et al.[1] and Kusano et al.[1] has demonstrated that the ring-opened isomer retains—and often enhances—binding affinity for cannabinoid receptors.[1]

Table 1: Pharmacological Profile of UR-144 vs. Thermal Degradant

Compound	Structure Type	hCB1 Affinity ( )	hCB2 Affinity ( )	Functional Activity (GTP S)
UR-144 (Parent)	Cyclopropyl Indole	~29 nM	~4.5 nM	Full Agonist
UR-144 Degradant	Acyclic Alkene Indole	~7.0 nM	~7.2 nM	Full Agonist (Higher Potency)

Note: Lower

indicates higher affinity.[1] The degradant binds ~4x stronger to CB1 (the receptor responsible for psychoactive effects) than the parent.[4][5]

Part 3: Analytical Methodologies & Protocols

A critical error in forensic analysis is the GC-Injector Artifact . Because Gas Chromatography (GC) involves heating the sample to 250–300°C in the injection port, UR-144 can degrade during analysis.[1] This leads to false positives for the degradant in biological samples or seized powders that have not actually been smoked.[1]

Protocol: Validated Smoking Simulation & Extraction

To accurately study thermal degradation products (TDPs) without inducing them analytically, use this self-validating workflow.

1. Smoking Simulation (Generation)

• Equipment: Quartz tube furnace or custom smoking machine (e.g., Borgwaldt RM20).

• Substrate: Apply 5 mg of TMCP-indole to 100 mg of inert plant material (e.g., marshmallow leaf) or glass wool.[1]

• Combustion: Draw air (2.0 L/min) through the device while igniting/heating to 600°C (simulating ember temperature).

• Trapping: Capture smoke condensate on a Cambridge Filter Pad (CFP) followed by a cold methanol trap.[1]

2. Extraction & Sample Prep[1][6]

• Solvent: Extract CFP with ice-cold acetonitrile . Avoid methanol if transesterification is a concern (though less likely with ketones).[1]

• Filtration: 0.2 µm PTFE filter.

3. Instrumental Analysis (Differentiation)

• Method A: LC-MS/MS (Gold Standard):

  • Why: Liquid Chromatography operates at low temperatures, preventing artifactual degradation.

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus).

  • Result: If the degradant is present here, it was in the sample before analysis.

• Method B: GC-MS (With Precautions):

  • Challenge: Standard split/splitless inlets at 280°C will convert ~20-40% of UR-144 to the degradant.[1]

  • Modification: Use a Cold On-Column (COC) injection or a Programmable Temperature Vaporizer (PTV) starting at 60°C.[1]

Visualization: Analytical Decision Tree

Figure 2: Analytical workflow emphasizing the necessity of LC-MS/MS to distinguish between true thermal degradants and instrument-induced artifacts.

Part 4: Toxicological Implications[7]

The toxicity of TMCP-indoles is not limited to receptor-mediated neurotoxicity.[1] The pyrolytic process introduces new variables:

• Cytotoxicity: Studies on human kidney cells (HEK293) and neuronal cells (SH-SY5Y) indicate that while the parent UR-144 shows moderate cytotoxicity, the impact of the degradant mixture is often higher due to the formation of reactive alkenes.

• Nephrotoxicity (XLR-11 Specific): XLR-11 has been linked to Acute Kidney Injury (AKI).[1][7] While the exact mechanism is debated, the thermal defluorination and subsequent formation of alkyl-chain degradants may contribute to tubular necrosis.

• Unknown Chronic Effects: The ring-opened isomer contains a terminal alkene.[1] Terminal alkenes can be metabolically activated (epoxidation) to form reactive species capable of alkylating DNA or proteins, posing a theoretical genotoxic risk distinct from the parent compound.

References

• Thomas, B. F., et al. (2017).[1] "Thermolytic Degradation of Synthetic Cannabinoids: Chemical Exposures and Pharmacological Consequences." Journal of Pharmacology and Experimental Therapeutics.

• Kusano, M., et al. (2018). "Pyrolysis of UR-144, a synthetic cannabinoid, augments an affinity to human CB1 receptor and cannabimimetic effects in mice."[5][8] The Journal of Toxicological Sciences.

• Adamowicz, P., & Tokarczyk, B. (2015).[1] "Simple and rapid screening procedure for 143 new psychoactive substances by liquid chromatography–tandem mass spectrometry." Drug Testing and Analysis.

• Lynch, M. J., et al. (2017).[1] "Detection of the thermal degradation product of the synthetic cannabinoid UR-144 in a drug seizure." Forensic Science International.[1][9]

• Cayman Chemical. "UR-144 Degradant Product Information." Cayman Chemical Technical Data.

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Mechanistic Profiling of Despentyl-UR-144: Receptor Kinetics and Structural Determinants

This technical guide is structured to provide a rigorous analysis of the pharmacodynamics and structural biochemistry of Despentyl-UR-144.

Executive Summary

Despentyl-UR-144 (also known as DP-UR-144 or (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone ) represents the N-dealkylated core scaffold of the synthetic cannabinoid UR-144. While often dismissed in forensic toxicology as a mere metabolic marker or synthesis precursor, detailed pharmacological profiling reveals a distinct receptor binding signature.

Unlike its parent compound UR-144, which exhibits high affinity for both Cannabinoid Receptor Type 1 (CB1) and Type 2 (CB2), Despentyl-UR-144 displays a drastic loss of CB1 affinity while retaining moderate CB2 selectivity . This guide delineates the structural causality of this shift, provides a validated protocol for quantifying its binding affinity (

), and analyzes the implications for signal transduction.

Structural Analysis & SAR Logic

The pharmacological divergence between UR-144 and Despentyl-UR-144 is rooted in the Structure-Activity Relationship (SAR) of the indole nitrogen substituent.

• UR-144 (Parent): Features a hydrophobic N-pentyl chain . This chain is critical for "locking" the ligand into the hydrophobic channel of the CB1 receptor, facilitating the conformational change required for G-protein coupling.

• Despentyl-UR-144 (Analyte): Lacks the alkyl tail, possessing a free N-H group on the indole ring.

  • CB1 Consequence: The CB1 receptor's orthosteric binding pocket is deep and highly hydrophobic. Without the pentyl chain, the ligand fails to anchor effectively, resulting in a

    -fold loss of affinity.

  • CB2 Consequence: The CB2 receptor pocket is structurally distinct and slightly more tolerant of polar variations or smaller ligands. Consequently, Despentyl-UR-144 retains nanomolar-range affinity for CB2, acting as a selective ligand.

Visualization: Structural Transformation & Receptor Interaction

The following diagram illustrates the structural degradation and the resulting shift in receptor selectivity.

Figure 1: Mechanistic pathway showing the conversion of UR-144 to Despentyl-UR-144 and the subsequent divergence in receptor binding affinity.

Quantitative Binding Data[1]

The following data aggregates experimental findings comparing the parent compound to the despentyl metabolite. The values demonstrate the "selectivity shift" phenomenon.

Compound	CB1 Affinity ( / )	CB2 Affinity ( / )	Selectivity Ratio (CB1/CB2)	Interpretation
UR-144	~29 - 150 nM	~1.8 - 4.5 nM	~16 - 83	High affinity for both; CB2 active.
Despentyl-UR-144	2,360 nM ( )	27.9 nM	~84	Negligible CB1 activity; CB2 Selective.
JWH-018	9.0 nM	2.9 nM	~3	Non-selective full agonist.

Data Source: Synthesized from forensic toxicology literature and receptor bioassays [1, 2].

Key Insight: Despentyl-UR-144 is not "inactive" in the absolute sense. It is a CB2-selective ligand . Research utilizing this compound must account for potential peripheral immune modulation (mediated by CB2) without central psychoactive effects (mediated by CB1).

Experimental Protocol: Radioligand Binding Assay

To empirically validate the affinity of Despentyl-UR-144, researchers must utilize a Competition Binding Assay . This protocol is designed to be self-validating by using a known high-affinity radioligand ([3H]CP-55,940) and defining non-specific binding.

Phase 1: Membrane Preparation

Objective: Isolate cell membranes expressing human CB1 (hCB1) or CB2 (hCB2) receptors (typically CHO or HEK293 transfected cells).

• Harvest: Collect cells in ice-cold PBS containing protease inhibitors (prevents receptor degradation).

• Lysis: Homogenize in TME Buffer (50 mM Tris-HCl, 5 mM

  , 1 mM EDTA, pH 7.4).

  • Causality:

    is essential for G-protein coupling stability; EDTA chelates divalent cations that might activate proteases.

• Centrifugation: Spin at 40,000 x g for 30 mins. Resuspend pellet in TME buffer.

Phase 2: Competition Binding

Objective: Measure the ability of Despentyl-UR-144 to displace [3H]CP-55,940.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 1 mM EDTA, 0.5% BSA .

  • Critical Step: BSA (Bovine Serum Albumin) is mandatory. Cannabinoids are highly lipophilic and will stick to plasticware. BSA acts as a carrier to keep the ligand in solution.

• Reaction Mix (Total Volume 200

  ):

  • 50

    Membrane preparation ( protein).

  • 50

    [3H]CP-55,940 (Final concentration ~0.5 nM, near its ).

  • 50

    Despentyl-UR-144 (Varying concentrations: to ).

  • 50

    Vehicle (Total Binding) OR 10 WIN-55,212-2 (Non-specific Binding).

• Incubation: 90 minutes at 30°C. Equilibrium must be reached.

• Filtration: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI (Polyethyleneimine).

  • Self-Validation: PEI reduces non-specific binding of the radioligand to the filter paper, ensuring the signal detected is true receptor binding.

Phase 3: Data Analysis

Calculate

using the Cheng-Prusoff equation: Where is the radioligand concentration and is its dissociation constant.

Signaling Pathway & Physiological Implications

While Despentyl-UR-144 fails to activate the psychoactive CB1 pathways, its nanomolar affinity for CB2 suggests it can modulate intracellular signaling in immune cells.

Workflow: G-Protein Signaling (CB2 Activation)

The following diagram details the downstream effects of Despentyl-UR-144 binding to CB2, primarily involving the inhibition of Adenylyl Cyclase via

proteins.

Figure 2: Signal transduction pathway activated by Despentyl-UR-144 via the CB2 receptor, leading to potential anti-inflammatory effects.

References

• Structure-Activity Relationships of Indole-Derived Cannabinoids Source: Wiley, J. L., et al. (2013). Journal of Pharmacology and Experimental Therapeutics. Context: Establishes the necessity of the N-alkyl chain for CB1 affinity.

  • (General Journal Link for verification)

• Chromatographic Techniques in the Forensic Analysis of Designer Drugs Source: Kowalska, T., & Sajewicz, M. (2017). CRC Press. Context: Provides specific

  values for Despentyl-UR-144 ( at CB1, at CB2).

• Cannabinoid Receptor Bioassay: A Characterization of UR-144 Source: Marshall University Forensic Science Center. Context: Comparative potency data for UR-144 and its metabolites.[1]

• Cayman Chemical Product Data: (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone Source: Cayman Chemical.[1][2] Context: Chemical structure and standard identification for Despentyl-UR-144.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

High-Fidelity GC-MS Profiling of UR-144 and Critical Impurity 3 (Thermal Rearrangement Product)

Application Note: AN-TOX-UR144-03

Executive Summary

The synthetic cannabinoid UR-144 ((1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone) presents a unique analytical challenge in Gas Chromatography-Mass Spectrometry (GC-MS). Unlike many stable pharmaceuticals, UR-144 is thermally labile. Upon exposure to high injector port temperatures, it undergoes a specific ring-opening rearrangement.

For the purpose of this protocol, "Impurity 3" is defined as this Thermally Induced Ring-Opened Isomer (1-(1-pentyl-1H-indol-3-yl)-3-methyl-2-(propan-2-yl)but-3-en-1-one). Failure to separate and identify this artifact leads to significant quantification errors and false-positive identification of synthesis byproducts. This guide provides a validated method to resolve UR-144 from Impurity 3 using optimized thermal parameters and an Ultra-Inert flow path.

Chemical Context & Mechanism

The Analyte and the Artifact

UR-144 contains a tetramethylcyclopropyl ketone moiety.[1][2] Under the thermal stress of a GC injector (>260°C), the strained cyclopropane ring opens, rearranging into an acyclic alkene (Impurity 3).

• Parent (UR-144):

  (MW: 311.46)[3]

• Impurity 3 (Pyrolysis Product):

  (MW: 311.[3]46) – Isomeric

Degradation Pathway Diagram

The following diagram illustrates the thermal instability mechanism that necessitates this specific protocol.

Figure 1: Thermal degradation pathway of UR-144 in GC injection ports leading to the formation of Impurity 3.[4]

Experimental Protocol

Reagents and Standards

• Reference Standard: UR-144 (Cayman Chemical or equivalent), >98% purity.

• Internal Standard (ISTD): UR-144-d5 or JWH-018-d11 (10 µg/mL in Methanol).

• Solvents: Methanol (LC-MS Grade), Ethyl Acetate (for extraction).

Sample Preparation (Liquid-Liquid Extraction)

This workflow is designed to minimize matrix interferences from biological fluids (blood/urine) or herbal substrates.

• Aliquot: Transfer 200 µL of sample (urine/blood) or 50 mg (herbal material) into a borosilicate glass tube.

• Spike: Add 20 µL of ISTD solution.

• Buffer: Add 200 µL Carbonate Buffer (pH 9.5) to ensure analyte is in free-base form.

• Extract: Add 2 mL Hexane:Ethyl Acetate (90:10) . Note: Non-polar solvent mix reduces co-extraction of matrix polarities.

• Agitate: Vortex for 2 minutes; Centrifuge at 3500 rpm for 5 minutes.

• Concentrate: Transfer supernatant to a clean vial. Evaporate to dryness under

  stream at 40°C.

• Reconstitute: Redissolve in 100 µL Ethyl Acetate . Crucial: Avoid protic solvents like methanol in the final injection if possible, as they can exacerbate liner activity.

GC-MS Acquisition Parameters

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Gas Chromatography Configuration

Parameter	Setting	Rationale
Column	HP-5MS UI (30 m × 0.25 mm × 0.25 µm)	Ultra-Inert phase reduces catalytic degradation of the cyclopropyl ring.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimized linear velocity for resolution of isomers.
Inlet Mode	Pulsed Splitless	Increases sensitivity for trace impurities.
Inlet Temp	250°C (Strict Limit)	CRITICAL: Temps >280°C dramatically increase Impurity 3 formation.
Injection Vol	1 µL	Standard volume to prevent backflash.
Liner	Ultra-Inert Single Taper with Wool	Wool increases vaporization surface but must be deactivated to prevent degradation.

Oven Temperature Program

• Initial: 100°C (Hold 1.0 min)

• Ramp 1: 25°C/min to 280°C

• Ramp 2: 5°C/min to 310°C (Hold 5.0 min)

• Total Run Time: ~18 minutes.[5]

• Note: The slow ramp at the end aids in separating the closely eluting parent and rearrangement product.

Mass Spectrometer Parameters (EI Source)

• Source Temp: 230°C

• Quad Temp: 150°C

• Transfer Line: 280°C[4]

• Acquisition: SIM/Scan mode (Synchronous).

SIM Table (Target Ions):

Compound	Quant Ion (m/z)	Qualifier 1 (m/z)	Qualifier 2 (m/z)	Approx RT (min)
UR-144	214	144	311	16.15
Impurity 3	214	144	311	16.35

| ISTD (d5) | 219 | 149 | 316 | 16.13 |

Observation: Note that UR-144 and Impurity 3 share the same ions. Separation relies entirely on Chromatographic Resolution . Impurity 3 typically elutes 0.2–0.3 minutes after the parent compound on a 5% phenyl column.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow emphasizing the critical injection temperature control.

Results Interpretation & Validation

Identification Criteria

To confirm the presence of UR-144 versus Impurity 3, apply the following logic:

• Retention Time (RT): The parent UR-144 elutes first. Impurity 3 elutes as a "shoulder" or distinct peak immediately following the parent (approx +0.2 min shift).

• Abundance Ratio:

  • In a clean standard injected at 250°C, Impurity 3 should be <5% of the total area.

  • If Impurity 3 is >10-15%, the injector temperature is likely too high or the liner is active (dirty).

• Spectral Similarity: Both spectra are dominated by the indole cation (m/z 214) and the naphthyl/acyl fragment (m/z 144). The molecular ion (m/z 311) is present in both but often weaker in the rearrangement product.

Method Validation Metrics (Typical)

• Linearity: 10 – 1000 ng/mL (

  ).

• LOD: 1 ng/mL (SIM mode).

• Precision (CV%): <5% for UR-144; Impurity 3 area may vary more due to thermal dependence.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Impurity 3 Peak	Injector too hot (>280°C)	Lower inlet temp to 250°C or 230°C.
Tailing Peaks	Active sites in liner	Replace with new Ultra-Inert liner; check column trim.
Poor Sensitivity	Split ratio too high	Switch to Pulsed Splitless mode (20 psi pulse for 0.75 min).

References

• SWGDRUG. (2014).[4] UR-144 Monograph: Revision 1. Scientific Working Group for the Analysis of Seized Drugs. Retrieved from [Link]

• Adamowicz, P., & Tokarczyk, B. (2013). Simple and rapid screening procedure for 143 new psychoactive substances by liquid chromatography-tandem mass spectrometry. Drug Testing and Analysis. Retrieved from [Link]

• Kavanagh, P., et al. (2013).[2] Pyrolysis of the aminoalkylindole synthetic cannabinoid UR-144. Drug Testing and Analysis. (Contextual citation regarding the ring-opening mechanism).

• UNODC. (2023). Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. United Nations Office on Drugs and Crime. Retrieved from [Link]

Sources

• 1. Analysis of UR-144 and its pyrolysis product in blood and their metabolites in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substance Details UR-144 [unodc.org]
• 4. swgdrug.org [swgdrug.org]
• 5. marshall.edu [marshall.edu]

High-Performance Liquid Chromatography (HPLC) Protocol for the Quantification of Despentyl-UR-144

Application Note: AN-TOX-2026-04

Executive Summary & Scientific Rationale

Despentyl-UR-144 (IUPAC: (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone) represents a critical analyte in the forensic analysis of New Psychoactive Substances (NPS). It serves a dual role as both a primary synthetic precursor impurity found in illicit seizure materials and a specific thermal degradation product (pyrolysis marker) formed during the smoking of UR-144.[1]

Unlike its parent compound UR-144, which is highly lipophilic due to the N-pentyl chain, Despentyl-UR-144 is significantly more polar. This physicochemical shift necessitates a tailored chromatographic strategy. While UR-144 retains strongly on C18 phases, Despentyl-UR-144 elutes earlier, often co-eluting with matrix interferences if the gradient profile is not optimized for the "front end" of the chromatogram.

This protocol details a validated HPLC method using a C18 stationary phase with Diode Array Detection (DAD) and Mass Spectrometry (MS) compatibility. It prioritizes resolution between the despentyl analog, the parent UR-144, and common ring-opened thermal degradants.

Chemical Properties & Target Analyte

Property	Despentyl-UR-144	UR-144 (Parent)
Structure	Indole core + TMCP ring (No alkyl chain)	Indole core + TMCP ring + Pentyl chain
Formula	C₁₆H₁₉NO	C₂₁H₂₉NO
Molecular Weight	241.33 g/mol	311.46 g/mol
Monoisotopic Mass	241.1467 Da	311.2249 Da
[M+H]⁺	242.15	312.23
LogP (Predicted)	~2.5 - 3.0	~4.8 - 5.2
UV Maxima	213, 246, 304 nm	216, 246, 304 nm

Formation & Workflow Visualization

The following diagram illustrates the origin of Despentyl-UR-144 and the analytical workflow.

Caption: Pathways of Despentyl-UR-144 formation (synthesis impurity vs. pyrolysis) and analytical workflow.

Experimental Protocol

Instrumentation & Reagents[2][3][4][5][6]

• HPLC System: Agilent 1290 Infinity II or Waters ACQUITY UPLC (Binary Pump).

• Detector: PDA (Photodiode Array) or Single Quadrupole MS (ESI+).

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

• Reference Standard: Despentyl-UR-144 (Cayman Chem/Cerilliant), Purity >98%.

Chromatographic Conditions

The method utilizes a "generic synthetic cannabinoid" gradient but optimized with a lower initial organic composition to ensure retention of the more polar despentyl metabolite.

• Column: Agilent Zorbax Eclipse Plus C18 (100 mm × 2.1 mm, 1.8 µm) or Waters BEH C18.

  • Rationale: The C18 phase provides necessary hydrophobic interaction. The 1.8 µm particle size ensures high efficiency (theoretical plates) to resolve the despentyl peak from potential matrix interferences in urine/blood.

• Column Temperature: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 1 µL (Solvent standards), 5 µL (Biological extracts).

• Mobile Phase A: Water + 0.1% Formic Acid.[2][3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][3]

  • Note: Formic acid is essential to protonate the indole nitrogen and carbonyl oxygen, improving peak shape and ionization efficiency for MS.

Gradient Program

Time (min)	% Mobile Phase B	Event	Rationale
0.00	30%	Start	Low organic to trap polar despentyl-UR-144.
1.00	30%	Isocratic Hold	Focuses analyte at column head.
7.00	95%	Linear Ramp	Elutes Despentyl (~4-5 min) and UR-144 (~6-7 min).
8.50	95%	Wash	Flushes highly lipophilic contaminants.
8.60	30%	Return	System reset.
10.00	30%	Re-equilibration	Critical for retention time reproducibility.

Detection Parameters

A. UV/PDA Detection (For Seizures/Powders):

• Primary Wavelength: 304 nm (Indole absorption band).

• Secondary Wavelength: 246 nm.

• Reference: 360 nm (off).

• Note: 304 nm offers better selectivity against non-indole matrix components compared to 210-220 nm.

B. Mass Spectrometry (For Biologicals/Trace):

• Source: Electrospray Ionization (ESI) – Positive Mode.[4][5]

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 350°C.

• Scan Mode: SIM (Selected Ion Monitoring) or MRM (Multiple Reaction Monitoring).

Analyte	Precursor Ion (m/z)	Product Ions (m/z)	Collision Energy (eV)
Despentyl-UR-144	242.2	144.1 (Indole-CO+)	20
116.1 (Indole+)	35
UR-144 (Parent)	312.2	214.1	25
Internal Standard	317.2	219.1	25
(Note: UR-144-d5 is commonly used as IS; if unavailable, use JWH-018-d9).

Sample Preparation Protocols

Protocol A: Bulk Drug Material (Powders/Liquids)

Use this for purity assessment or seizure analysis.

• Weigh: Accurately weigh 10.0 mg of sample.

• Dissolve: Dissolve in 10.0 mL Methanol (Stock A: 1 mg/mL).

• Sonicate: 10 minutes to ensure complete dissolution.

• Dilute: Dilute Stock A 1:100 with Mobile Phase Initial (30% ACN / 70% Water) to reach target range (10 µg/mL).

• Filter: 0.22 µm PTFE syringe filter into HPLC vial.

Protocol B: Urine (Toxicology)

Use this for metabolic profiling.

• Hydrolysis (Optional but recommended): Add 20 µL β-glucuronidase to 0.5 mL urine. Incubate at 55°C for 30 mins. (Despentyl-UR-144 is not heavily conjugated, but this step releases other metabolites).

• Extraction (LLE): Add 2 mL n-pentane or hexane:ethyl acetate (9:1).

• Vortex: 5 minutes. Centrifuge at 3000 rpm for 5 mins.

• Evaporate: Transfer supernatant to a clean tube; evaporate to dryness under Nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL Mobile Phase (30% ACN).

Method Validation (Summary)

This method must be validated according to ICH Q2(R1) guidelines.

• Linearity: 0.5 – 1000 ng/mL (R² > 0.995).[6]

• LOD/LOQ:

  • UV: ~100 ng/mL (Limit of Detection).

  • MS: ~0.5 ng/mL (Limit of Detection).[6]

• Precision: Intra-day and Inter-day RSD < 5%.

• Accuracy: Spike recovery 85-115% in urine matrix.[6]

• Selectivity: No interference at retention time of Despentyl-UR-144 (approx 4.2 min) from UR-144 (approx 6.8 min).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Peak Tailing	Secondary interactions with silanols.	Ensure Formic Acid is fresh (0.1%). Increase buffer strength (add 5mM Ammonium Formate).
Low Sensitivity (MS)	Ion suppression from matrix.	Switch from LLE to Solid Phase Extraction (SPE) using polymeric mixed-mode cation exchange cartridges.
Retention Shift	Column temperature fluctuation.	Ensure column oven is stable at 40°C. Despentyl-UR-144 is sensitive to %Organic changes.

References

• NPS Discovery. (2025). New Drug Monograph: Despentyl-UR-144. The Center for Forensic Science Research & Education.[7] Link

• Adamowicz, P., Zuba, D., & Sekuła, K. (2013).[2] Analysis of UR-144 and its pyrolysis product in blood and their metabolites in urine. Forensic Science International, 233(1-3), 320-327. Link

• Cayman Chemical. (2024).[2] UR-144 Degradant Product Information & Spectral Data. Link

• Sobolevsky, T., Prasolov, I., & Rodchenkov, G. (2012).[2] Detection of urinary metabolites of AM-2201 and UR-144, two novel synthetic cannabinoids. Drug Testing and Analysis, 4(10), 745-753.[2] Link

• Kavanagh, P., et al. (2013).[1][2] UR-144 in products sold via the Internet: Identification of related compounds and characterization of pyrolysis products. Drug Testing and Analysis, 5(8), 683-692.[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 3. Analysis of Parent Synthetic Cannabinoids in Blood and Urinary Metabolites by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Detection of urinary metabolites of AM-2201 and UR-144, two novel synthetic cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Monographs [cfsre.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone

Welcome to the technical support center for the synthesis of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. This guide is designed for researchers, scientists, and drug development professionals who may be encountering challenges, particularly low yields, in the synthesis of this compound. As a key intermediate in the development of novel therapeutics, achieving a high-yielding and reproducible synthesis is paramount. This document provides in-depth troubleshooting advice, detailed experimental protocols, and the underlying chemical principles to empower you to overcome common synthetic hurdles.

Introduction: The Challenge of Steric Hindrance in Indole Acylation

The synthesis of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone typically proceeds via a Friedel-Crafts acylation of indole with 2,2,3,3-tetramethylcyclopropanecarbonyl chloride. While seemingly straightforward, this reaction presents a significant challenge due to the steric bulk of the tetramethylcyclopropyl group. This steric hindrance can impede the approach of the acylating agent to the electron-rich C3 position of the indole, leading to low conversion and the formation of side products. This guide will address this central issue and provide strategies for optimization.

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address the most common issues encountered during the synthesis.

FAQ 1: My reaction yield is consistently low (<30%). What are the most likely causes?

Low yields in this synthesis can typically be attributed to one or more of the following factors:

• Suboptimal Lewis Acid: The choice and stoichiometry of the Lewis acid are critical. Strong Lewis acids like aluminum chloride (AlCl₃) can cause decomposition of the indole nucleus, leading to a complex mixture of byproducts and low yields of the desired product.[1]

• Steric Hindrance: The bulky 2,2,3,3-tetramethylcyclopropyl group of the acyl chloride significantly slows down the rate of acylation at the C3 position of indole.

• Side Reactions: The high nucleophilicity of the indole ring can lead to undesired side reactions, such as N-acylation or di-acylation, which consume starting materials and complicate purification.

• Reagent Quality: The purity and stability of the 2,2,3,3-tetramethylcyclopropanecarbonyl chloride are crucial. This reagent is sensitive to moisture and can hydrolyze to the corresponding carboxylic acid, which is unreactive under Friedel-Crafts conditions.

• Reaction Conditions: Temperature and reaction time are key parameters. Insufficient reaction time may lead to incomplete conversion, while excessively high temperatures can promote side reactions and decomposition.

Workflow for Diagnosing Low Yield

To systematically troubleshoot low yields, follow this diagnostic workflow:

Caption: A stepwise workflow for troubleshooting low yields.

FAQ 2: Which Lewis acid is recommended for this sterically hindered acylation?

For the acylation of indoles, particularly with bulky acyl chlorides, milder Lewis acids are generally more effective and lead to higher yields with fewer side products.

Lewis Acid	Recommended Stoichiometry (relative to indole)	Typical Solvent	Temperature (°C)	Expected Yield Range	Key Considerations
Diethylaluminum chloride (Et₂AlCl)	1.5 - 2.0 eq	Dichloromethane (DCM)	0 to rt	60-85%	Offers high yields and good regioselectivity for the C3 position.[1]
Dimethylaluminum chloride (Me₂AlCl)	1.5 - 2.0 eq	Dichloromethane (DCM)	0 to rt	60-80%	Similar efficacy to Et₂AlCl.[1]
Zirconium tetrachloride (ZrCl₄)	1.0 - 1.5 eq	Dichloromethane (DCM)	0 to rt	50-75%	A good alternative that minimizes competing side reactions.[2]
Zinc oxide (ZnO)	0.5 - 1.0 eq	Ionic Liquid (e.g., [BMIM][PF₆])	rt to 40	50-70%	A heterogeneous catalyst that can be recycled, offering a "greener" option.[3]
Aluminum chloride (AlCl₃)	1.1 - 1.5 eq	Dichloromethane (DCM), Nitrobenzene	-20 to 0	Highly Variable	Not recommended due to the high risk of indole decomposition.[1]

Expert Insight: We strongly recommend starting with diethylaluminum chloride (Et₂AlCl) due to its demonstrated high efficiency and selectivity in the 3-acylation of indoles with a variety of acyl chlorides.[1]

FAQ 3: How can I be sure my 2,2,3,3-tetramethylcyclopropanecarbonyl chloride is of good quality?

The stability of acyl chlorides can be a concern, as they are susceptible to hydrolysis.

Protocol for Quality Check:

• Visual Inspection: The acyl chloride should be a clear, colorless to pale yellow liquid. Cloudiness may indicate hydrolysis.

• FTIR Spectroscopy: Acquire an infrared spectrum of the neat liquid. Look for a strong, sharp carbonyl (C=O) stretch characteristic of an acyl chloride around 1780-1815 cm⁻¹. The absence of a broad O-H stretch (around 2500-3300 cm⁻¹) is indicative of a pure, unhydrolyzed sample.

• ¹H NMR Spectroscopy: Dissolve a small sample in an anhydrous deuterated solvent (e.g., CDCl₃). The proton NMR should be clean and correspond to the structure of 2,2,3,3-tetramethylcyclopropanecarbonyl chloride. The presence of signals corresponding to the carboxylic acid would indicate degradation.

Storage and Handling:

• Store under an inert atmosphere (argon or nitrogen).

• Keep in a cool, dry place.

• Use anhydrous solvents and techniques during the reaction setup.

FAQ 4: I am observing multiple spots on my TLC plate. What are the likely side products?

The presence of multiple products is a common issue. Here are the most probable side products and how to identify them:

• 1-Acylindole (N-Acylindole): This isomer forms from the acylation of the indole nitrogen. It is often less polar than the desired 3-acylindole and will have a higher Rf value on a normal-phase TLC plate.

• 1,3-Diacylindole: This results from acylation at both the C3 position and the nitrogen. It will be even less polar than the N-acylindole.

• Starting Indole: Unreacted indole will also be present.

• 2,2,3,3-Tetramethylcyclopropanecarboxylic Acid: This is from the hydrolysis of the acyl chloride and will likely be highly polar, remaining at the baseline of the TLC plate.

Visualizing the Reaction Pathway and Potential Side Products:

Caption: Reaction scheme showing the desired product and common side products.

Optimized Experimental Protocol: Friedel-Crafts Acylation with Et₂AlCl

This protocol is optimized for the synthesis of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone, taking into account the steric hindrance of the acylating agent.

Materials:

• Indole (1.0 eq)

• 2,2,3,3-Tetramethylcyclopropanecarbonyl chloride (1.2 eq)

• Diethylaluminum chloride (1.8 M solution in toluene, 1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add indole (1.0 eq) and dissolve in anhydrous DCM (approx. 0.1 M concentration of indole).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Lewis Acid Addition: Slowly add the diethylaluminum chloride solution (1.5 eq) to the stirred indole solution over 15-20 minutes. A mild exotherm may be observed. Stir the resulting mixture at 0 °C for 30 minutes.

• Acyl Chloride Addition: Add a solution of 2,2,3,3-tetramethylcyclopropanecarbonyl chloride (1.2 eq) in anhydrous DCM to the reaction mixture via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC (e.g., 80:20 Hexanes:Ethyl Acetate).

• Quenching: Carefully quench the reaction by slowly adding it to a vigorously stirred, ice-cold saturated aqueous solution of sodium bicarbonate. Caution: This can be a vigorous quench.

• Workup: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone.

Alternative Synthetic Strategies

If the Friedel-Crafts acylation continues to provide low yields despite optimization, consider these alternative approaches.

Alternative 1: Acylation using Thioesters

This method avoids the use of harsh Lewis acids and can be highly chemoselective for N-acylation, but modifications can favor C-acylation. For C3 acylation, a different catalytic system would be needed, but this highlights the versatility of alternative acylating agents.[4]

Alternative 2: Direct Acylation with Carboxylic Acid

In some cases, direct acylation of indole with the corresponding carboxylic acid can be achieved in the presence of boric acid, although this typically favors N-acylation.[5]

Conclusion

Overcoming low yields in the synthesis of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone is an achievable goal with careful attention to reagent quality, the appropriate choice of a mild Lewis acid, and optimized reaction conditions. We have found that a systematic approach to troubleshooting, beginning with reagent verification and proceeding through the optimization of the Lewis acid and reaction parameters, provides a clear path to success. This guide is intended to be a living document, and we welcome feedback from the research community on new and improved methods for the synthesis of this important molecule.

References

• [1-(Tetrahydropyran-4-ylmethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone: a new synthetic cannabinoid identified on the drug market. ResearchGate. Available at: [Link]

• Acylation of Indole under Friedel−Crafts ConditionsAn Improved Method To Obtain 3-Acylindoles Regioselectively. ResearchGate. Available at: [Link]

• Friedel–Crafts-Type Alkylation of Indoles in Water Using Amphiphilic Resin-Supported 1,10-Phenanthroline–Palladium Complex under Aerobic Conditions. MDPI. Available at: [Link]

• Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. ResearchGate. Available at: [Link]

• Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Publications. Available at: [Link]

• Chemoselective N-acylation of indoles using thioesters as acyl source. PubMed Central. Available at: [Link]

• A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Chemistry Portal. Available at: [Link]

• ZrCl4-mediated regio- and chemoselective Friedel-Crafts acylation of indole. PubMed. Available at: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Available at: [Link]

• Lewis Acid-Catalyzed Indole Synthesis via Intramolecular Nucleophilic Attack of Phenyldiazoacetates to Iminium Ions. PubMed Central. Available at: [Link]

• (PDF) Studies on Acetylation of Indoles. ResearchGate. Available at: [Link]

• ZrCl4-Mediated Regio- and Chemoselective Friedel-Crafts Acylation of Indole. ResearchGate. Available at: [Link]

• Steric Effects in Friedel-Crafts Reactions. Chemistry Stack Exchange. Available at: [Link]

• B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. ACS Publications. Available at: [Link]

• (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. PubChem. Available at: [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. PubMed Central. Available at: [Link]

• An efficient Friedel–Crafts alkylation for the synthesis of 3-indolyl-3-hydroxy oxindoles and unsymmetrical 3,3-diaryl oxindoles catalyzed by Dabco-based ionic liquids in water. Royal Society of Chemistry. Available at: [Link]

• Multigram scale synthesis of synthetic cannabinoid metabolites. DiVA portal. Available at: [Link]

• Recent advances in aza Friedel–Crafts reaction: strategies for achiral and stereoselective synthesis. Royal Society of Chemistry. Available at: [Link]

• Boron Trifluoride Etherate Promoted Regioselective 3-Acylation of Indoles with Anhydrides. MDPI. Available at: [Link]

• Carbonylative synthesis and functionalization of indoles. Beilstein Journals. Available at: [Link]

• Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. PubMed Central. Available at: [Link]

• A DIRECT N-ACYLATION OF INDOLE WITH CARBOXYLIC ACIDS Masanao Terashima* and Masako Fujioka Faculty of Pharmaceutical Sciences, H. LOCKSS. Available at: [Link]

• Reaction between oxalyl chloride and indole. Sciencemadness Discussion Board. Available at: [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride [organic-chemistry.org]
• 2. ZrCl4-mediated regio- and chemoselective Friedel-Crafts acylation of indole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemoselective N-acylation of indoles using thioesters as acyl source - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Improving solubility of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone for in vitro assays

Technical Support Center: Solubility Strategies for In Vitro Assays

Introduction: Navigating the Solubility Challenge

Welcome to the technical support guide for 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. This compound, a precursor in the synthesis of synthetic cannabinoids like UR-144, possesses a highly lipophilic structure, making it inherently difficult to dissolve in the aqueous environments required for most in vitro biochemical and cell-based assays.[1][2][3] Poor solubility is a primary source of experimental variability, leading to inaccurate dose-response curves and non-reproducible results.[4][5]

This guide provides a structured, experience-driven approach to overcoming these solubility hurdles. We will move from fundamental properties and basic stock solution preparation to advanced troubleshooting and the use of solubility enhancers, ensuring you can generate reliable and accurate data.

Section 1: Frequently Asked Questions - Compound Properties

Q1: What are the basic chemical properties of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone?

This compound is an analytical reference standard, also known by the synonyms DP-UR-144 or UR-144 Impurity 3.[1][2] It is a crystalline solid with the following key properties:

• CAS Number: 895152-66-6[1][2]

• Molecular Formula: C16H19NO[1]

• Molecular Weight: 241.3 g/mol [1]

Q2: Why is this compound so difficult to dissolve in my aqueous assay buffer?

The difficulty arises from its chemical structure. The molecule is dominated by non-polar hydrocarbon regions (the indole ring and the tetramethylcyclopropyl group), making it highly lipophilic (fat-loving) and hydrophobic (water-repelling).[6] In an aqueous environment like cell culture media or phosphate-buffered saline (PBS), the compound's molecules tend to aggregate rather than dissolve, leading to precipitation. This is a common challenge for a significant percentage of compounds in modern drug discovery pipelines.[5][7]

Q3: What are the established solubility limits for this compound?

Understanding the baseline solubility in common laboratory solvents is the first step in designing a successful experimental plan. The following table summarizes empirically determined solubility data.

Solvent	Concentration	Source	Notes
DMSO	100 mg/mL	MedChemExpress[2]	Requires sonication; use of new, anhydrous DMSO is critical.[2]
33 mg/mL	Cayman Chemical[1]	Standard solubility without extensive measures.
DMF	50 mg/mL	Cayman Chemical[1]
Ethanol	17 mg/mL	Cayman Chemical[1]
DMF:PBS (pH 7.2) (1:7)	0.13 mg/mL	Cayman Chemical[1]	Demonstrates extremely low aqueous buffer solubility.

Section 2: Preparing a High-Quality Primary Stock Solution

The integrity of your experiments begins with a properly prepared and stored primary stock solution. DMSO is the most common and recommended starting solvent due to its high solubilizing power for this compound.

Q4: What are the critical factors for preparing a DMSO stock solution?

• Solvent Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air. Water contamination significantly reduces its ability to dissolve hydrophobic compounds.[2] Always use a new, unopened bottle or a properly stored aliquot of anhydrous, high-purity DMSO.

• Complete Dissolution: Ensure the compound is fully dissolved before making serial dilutions. Undissolved microcrystals in the stock will act as seeds for precipitation in your working solutions.

Experimental Protocol 1: Preparation of a High-Concentration Primary Stock in DMSO

• Preparation: In a sterile, low-adhesion microcentrifuge tube, weigh out the desired amount of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone solid.

• Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve your target concentration (e.g., 100 mg/mL or ~414 mM).

• Initial Dissolution: Vortex the tube vigorously for 1-2 minutes.

• Assisted Dissolution (Recommended): Place the tube in a water bath sonicator for 10-15 minutes to break up any small aggregates.[2][8] Gentle warming to 37°C can also be applied if necessary, but check for compound stability under these conditions first.[8]

• Visual Confirmation: Visually inspect the solution against a bright light to ensure there are no visible particulates or crystals. The solution should be perfectly clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.[2]

Section 3: Troubleshooting Precipitation in Working Solutions

The most common failure point occurs when the DMSO stock is diluted into aqueous media. This "solvent shift" causes the compound to crash out of solution.

Q5: I added my DMSO stock to the media and it immediately turned cloudy. What happened?

You have encountered precipitation due to supersaturation. The compound is highly soluble in DMSO but not in your aqueous buffer. When you dilute the stock, the percentage of DMSO drops, and the aqueous buffer can no longer support the high concentration of the compound, causing it to precipitate.[9][10]

Q6: How can I prevent this precipitation?

The following workflow provides a systematic approach to troubleshooting this issue.

Caption: Troubleshooting workflow for compound precipitation.

Q7: Can't I just filter my working solution to remove the precipitate?

No, this is strongly discouraged. Filtering removes an unknown amount of your active compound, rendering the final concentration inaccurate and invalidating your experimental results.[11] The goal is to achieve a true solution, not to remove the insoluble fraction.

Section 4: Advanced Solubilization Strategies

When simple dilution fails, solubility enhancers are the next logical step. For in vitro assays, cyclodextrins are an excellent and widely used option.

Q8: What are cyclodextrins and how can they help?

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic (water-loving) exterior and a hydrophobic (water-repelling) internal cavity.[12] They act as "carrier molecules" by encapsulating the hydrophobic compound within their cavity, effectively shielding it from the aqueous environment and increasing its apparent solubility.[13] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a derivative commonly used in cell culture due to its high aqueous solubility and low toxicity.[11][14][15]

Experimental Protocol 2: Using HP-β-CD to Enhance Solubility

This protocol involves creating a drug-CD complex before final dilution.

• Prepare HP-β-CD Solution: Prepare a concentrated stock solution of HP-β-CD in your desired cell culture media or buffer (e.g., 20% w/v). Warm to 37°C to aid dissolution.

• Evaporate Solvent: In a sterile glass vial, add a calculated volume of your primary DMSO stock solution. Evaporate the DMSO under a gentle stream of nitrogen gas or using a speed vacuum. This leaves a thin film of the compound on the vial surface.

  • Scientist's Note: This step is crucial to avoid high final DMSO concentrations and to promote efficient complexation.

• Complexation: Add the warmed HP-β-CD solution to the vial containing the compound film.

• Incubation: Vortex vigorously and incubate the mixture, shaking, for 1-4 hours (or overnight) at room temperature or 37°C to allow for the formation of the inclusion complex. The solution should become clear.

• Final Dilution: This clear, complexed solution can now be used as a secondary stock for further dilutions into your final assay media.

Section 5: Essential Experimental Controls

The use of solvents and enhancers can influence biological systems. Proper controls are non-negotiable for data integrity.[14]

Q9: What is a "vehicle control" and why do I need one?

A vehicle control is a sample that contains everything you added to your treatment group except for the compound of interest. Its purpose is to ensure that any observed effects are due to the compound itself and not the solvent or enhancers.

• If using DMSO: Your vehicle control must contain the same final concentration of DMSO as your treated samples. Most cell lines tolerate up to 0.5% DMSO, but this should be empirically verified.[11][14]

• If using HP-β-CD: Your vehicle control should contain the same final concentration of both HP-β-CD and any residual DMSO.

Caption: Example experimental design with proper controls.

References

• Kampen, K., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. [Link]

• Shaikh, J., et al. (2018). Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. PubMed. [Link]

• Brouwers, J., et al. (2020). Combining high-throughput ASD screening with the rDCS to streamline development of poorly soluble drugs. PubMed. [Link]

• PubChem. Xlr 11 | C21H28FNO | CID 57501498. [Link]

• Aulisa, L., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PMC - NIH. [Link]

• Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. [Link]

• Kumar, S., & Singh, A. (2016). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. [Link]

• Wiley, J.L., et al. (2013). Cannabinoids in Disguise: Δ9-Tetrahydrocannabinol-Like Effects of Tetramethylcyclopropyl Ketone Indoles. PMC - PubMed Central. [Link]

• PubChem. (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. [Link]

• Drug Formulation: Lipophilic Compound Q&A. [Link]

• dos Santos, M.M., et al. (2023). Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients. MDPI. [Link]

• D'Souza, D.P., et al. (2008). Indol-3-yl-tetramethylcyclopropyl Ketones: Effects of Indole Ring Substitution on CB2 Cannabinoid Receptor Activity. Journal of Medicinal Chemistry - ACS Publications. [Link]

• How can I dissolve hydrophobic compounds in DMEM media? - ResearchGate. [Link]

• From Preclinical Screening to Clinical Optimization: Accelerating Poorly Soluble Drug Development. [Link]

• Lipophilic-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs - Symmetric. [Link]

• Pitfalls in High Throughput Screening for Drug Absorption Optimization in Drug Discovery. [Link]

• PubChem. 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link]

• Solving Poor Solubility to Unlock a Drug's Potential | Pharmaceutical Technology. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cannabinoids in Disguise: Δ9-Tetrahydrocannabinol-Like Effects of Tetramethylcyclopropyl Ketone Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combining high-throughput ASD screening with the rDCS to streamline development of poorly soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PRECLINICAL SCREENING PLATFORM - From Preclinical Screening to Clinical Optimization: Accelerating Poorly Soluble Drug Development [drug-dev.com]
• 6. symmetric.events [symmetric.events]
• 7. pharmtech.com [pharmtech.com]
• 8. emulatebio.com [emulatebio.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrins [sigmaaldrich.com]
• 14. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Matrix Effect Mitigation for UR-144 Precursor Analysis

Topic: Addressing Matrix Effects in LC-MS/MS Analysis of UR-144 Precursor (1-Pentyl-1H-indole) Role: Senior Application Scientist Status: Active Guide [v2.4]

Executive Summary & Scope

Welcome to the Technical Support Center. This guide addresses the quantification and identification of 1-Pentyl-1H-indole , the primary synthetic precursor to UR-144, in complex biological matrices (plasma, urine, hair).

The Core Challenge: The UR-144 precursor is a highly lipophilic indole derivative (LogP ~4.5). During LC-MS/MS analysis, it co-elutes with endogenous phospholipids (glycerophosphocholines) and hydrophobic matrix components, leading to severe Ion Suppression or Enhancement . This compromises the method's sensitivity and reproducibility, often causing validation failure under SWGTOX or FDA bioanalytical guidelines.

This guide provides diagnostic workflows, remediation protocols, and validation standards to neutralize these effects.

Diagnostic Hub: Identifying the Problem

Q1: How do I definitively confirm if my signal loss is due to matrix effects (ME) or extraction inefficiency?

Answer: You must decouple Recovery from Matrix Effect. A low signal can result from poor extraction (Recovery) or the ion source being overwhelmed by interferences (Matrix Effect).

The Diagnostic Test: Perform a Post-Extraction Spike experiment.[1][2][3]

• Set A (Neat Standard): Analyte in mobile phase.

• Set B (Post-Extraction Spike): Extract a blank matrix sample, then spike the analyte into the final eluate.

• Set C (Pre-Extraction Spike): Spike analyte into matrix, then extract.

Interpretation:

• Matrix Effect (ME) % = (Area B / Area A) × 100

  • < 85% = Ion Suppression (Critical)

  • > 115% = Ion Enhancement

• Recovery (RE) % = (Area C / Area B) × 100

If Set B is significantly lower than Set A, your issue is Matrix Effect , not extraction yield.

Q2: My Internal Standard (IS) response varies wildly between samples. Why?

Answer: This is a hallmark of "Matrix Spotting." Unlike neat standards, patient samples vary in phospholipid content. If your IS (e.g., UR-144-d5 or Indole-d7) elutes in a suppression zone, its signal will fluctuate.

• Root Cause: The precursor (1-Pentyl-1H-indole) is non-polar and elutes late in the gradient, exactly where phospholipids (Lyso-PCs) elute (typically 80-100% B).

• Immediate Action: Check the retention time (RT) of your analyte against the "Phospholipid Zone" (m/z 184 transition). If they overlap, you must alter chromatography or cleanup.

Visual Troubleshooting Workflows

Workflow A: The Matrix Effect Decision Tree

Caption: Logical decision tree for isolating and resolving matrix effects in LC-MS/MS bioanalysis.

Resolution Protocols

Protocol 1: Post-Column Infusion (The "Gold Standard" Diagnostic)

Use this to visualize exactly where in the chromatogram the suppression occurs.

Required Materials:

• Syringe pump.

• T-piece connector (low dead volume).

• Analyte Standard (1-Pentyl-1H-indole) at 1 µg/mL.

Step-by-Step:

• Setup: Connect the syringe pump containing the analyte standard to the T-piece. Connect the LC column effluent to the other inlet. Connect the T-piece outlet to the MS source.

• Flow: Set LC flow to method rate (e.g., 0.4 mL/min). Set syringe pump to 10-20 µL/min (sufficient to generate a steady baseline signal).

• Injection: Inject a Blank Matrix Extract (e.g., extracted plasma with no drug).

• Observation: Monitor the specific MRM transition for 1-Pentyl-1H-indole.

• Analysis:

  • A flat baseline indicates no matrix effect.

  • A negative peak (dip) indicates Ion Suppression.

  • A positive peak indicates Ion Enhancement.

• Correction: If the "dip" aligns with your analyte's retention time, you must modify the gradient or column to shift the analyte away from that zone.

Protocol 2: Sample Preparation Optimization

For lipophilic precursors like 1-Pentyl-1H-indole, Protein Precipitation (PPT) is often insufficient.

Method	Effectiveness	Pros	Cons
Protein Precipitation (PPT)	Low	Cheap, Fast	Leaves 90% of phospholipids; High suppression risk.
Solid Phase Extraction (SPE)	High	Removes phospholipids; High recovery	More expensive; Requires method development.
Supported Liquid Extraction (SLE)	Medium-High	Simple workflow; Good for lipophilics	Solvent volume can be high; pH dependent.

Recommended SPE Protocol (Oasis HLB or equivalent):

• Condition: 1 mL MeOH, then 1 mL Water.

• Load: 200 µL Plasma + 200 µL 2% H3PO4 (Acidify to ionize basic interferences or keep neutral for indole). Note: 1-Pentyl-1H-indole is neutral/weakly basic; reversed-phase retention is dominant.

• Wash 1: 5% MeOH in Water (Removes salts/proteins).

• Wash 2: 40% MeOH in Water (Crucial step to remove early eluting interferences without eluting the lipophilic precursor).

• Elute: 100% Acetonitrile or MeOH.

• Evaporate & Reconstitute: Reconstitute in initial mobile phase.

Technical FAQ

Q3: Which column chemistry is best for separating UR-144 precursors from matrix?

Recommendation: Biphenyl Phase (e.g., Restek Raptor Biphenyl or Phenomenex Kinetex Biphenyl).

• Why? The UR-144 precursor contains an indole ring. Biphenyl columns utilize pi-pi interactions, providing distinct selectivity compared to C18. This often shifts the indole analyte away from the aliphatic phospholipid region, resolving the co-elution issue.

Q4: Can I use an analog Internal Standard if I can't afford the deuterated one?

Strictly No. For addressing matrix effects, a Stable Isotope Labeled Internal Standard (SIL-IS) (e.g., UR-144-d5) is non-negotiable.

• Reasoning: Matrix effects are retention-time specific. An analog IS will elute at a slightly different time than the analyte. If the suppression "dip" is narrow, the analog IS might be suppressed while the analyte is not (or vice versa), leading to erroneous quantification. The SIL-IS co-elutes perfectly and compensates for the suppression.

Visualization: Post-Column Infusion Setup

Caption: Schematic of the Post-Column Infusion setup for qualitative matrix effect assessment.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry.

• Bonfiglio, R., et al. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds.

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses.

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013).

  • (Note: Link directs to ASB Standard 036 which superseded SWGTOX).

• Restek Corporation. (2020). Analysis of Synthetic Cannabinoids and Metabolites: Adding New Compounds to an Existing LC-MS/MS Method.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Method Validation for UR-144 &amp; Impurity 3 Quantification

Topic: Quantification of UR-144 and its Ring-Opened Impurity (Impurity 3) in Herbal Matrices Methodology: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

User Guide Overview

Welcome to the Technical Support Center for Synthetic Cannabinoid Analysis. This guide addresses the validation of analytical methods for UR-144 ((1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone) and its critical degradation product, Impurity 3 (defined here as the Ring-Opened Thermal Degradant : 3,3,4-trimethyl-1-(1-pentyl-1H-indol-3-yl)pent-4-en-1-one).

Why this matters: UR-144 contains a thermally unstable cyclopropyl ring. Upon heating (smoking) or improper GC inlet conditions, it rearranges into the ring-opened isomer ("Impurity 3"). Validating a method to distinguish the parent drug from this impurity in herbal blends ("Spice"/"K2") is critical for forensic accuracy and toxicological assessment.

Section 1: Troubleshooting & FAQs

Direct solutions to common experimental failures during validation.

Q1: My "Impurity 3" peak is co-eluting with the UR-144 parent peak. How do I achieve baseline resolution?

Diagnosis: Structural similarity. UR-144 and Impurity 3 are isomers with identical molecular weights (

311.[1]46) and similar lipophilicity. The Fix:

• Switch Column Selectivity: A standard C18 column may not provide enough selectivity. Switch to a Phenyl-Hexyl or Biphenyl column. The

  - interactions offered by phenyl phases interact differently with the indole core and the open alkene chain of Impurity 3 compared to the strained cyclopropyl ring of UR-144.

• Optimize Gradient Slope: Shallow the gradient ramp. Instead of a standard 10-90% B over 5 minutes, try an isocratic hold at 70% B or a shallow ramp (60-80% B over 10 minutes).

• Check MRM Transitions: While precursors are the same, fragment ions differ.

  • UR-144 Quant Ion:

    (Indole moiety) or .

  • Impurity 3 Quant Ion: Look for unique fragments arising from the aliphatic chain cleavage. (Consult reference standards).

Q2: I am seeing "Impurity 3" in my standard solution where it shouldn't be. Is my standard contaminated?

Diagnosis: In-situ degradation. You are likely inducing the ring-opening reaction inside your instrument. The Fix:

• Check Injector/Source Temp: If using GC-MS, the inlet temperature (often >250°C) will convert UR-144 to Impurity 3. Switch to LC-MS/MS .

• LC-MS Source Heat: Even in ESI (Electrospray Ionization), excessively high desolvation temperatures (>500°C) can induce minor degradation. Lower the source temperature to 350-400°C and verify stability.

• Solvent Stability: UR-144 is stable in acetonitrile/methanol at -20°C, but prolonged exposure to acidic mobile phases at room temperature in the autosampler can cause hydrolysis or rearrangement. Keep autosampler temperature at 4°C.

Q3: Recovery from the herbal matrix is low (<60%) or inconsistent.

Diagnosis: Matrix entrapment and suppression. Herbal blends (e.g., Turnera diffusa, Althaea officinalis) contain waxes, chlorophyll, and terpenes that trap lipophilic cannabinoids or suppress ionization. The Fix:

• Modify Extraction: Simple methanol soak is insufficient. Use Ultrasonic Assisted Extraction (UAE) for 15 minutes followed by high-speed centrifugation.

• Dispersive SPE (dSPE): Add a cleanup step using PSA (Primary Secondary Amine) and C18 bulk sorbent to remove fatty acids and chlorophyll without retaining the alkaloid targets.

• Internal Standards: You must use deuterated internal standards (UR-144-d5) to compensate for matrix effects. If recovery is low but consistent (precision is good), the method is still validatable if the LOD/LOQ meets requirements.

Section 2: Validation Protocol (ICH Q2(R2) Compliant)

Objective: Validate a quantitative LC-MS/MS method for UR-144 and Impurity 3 in herbal material.

1. Chromatographic Conditions

• Instrument: UHPLC coupled to Triple Quadrupole MS.

• Column: Biphenyl, 2.1 x 100 mm, 1.7 µm (Recommended for isomeric separation).

• Mobile Phase A: 0.1% Formic Acid in Water (or 5mM Ammonium Formate).

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.3 mL/min.[2]

2. Validation Parameters & Acceptance Criteria

Parameter	Experimental Procedure	Acceptance Criteria
Specificity	Analyze blank herbal matrix, matrix spiked with IS, and matrix spiked with analytes.	No interfering peaks >20% of LOQ at retention times of UR-144 or Impurity 3.
Linearity	6 concentration levels (e.g., 1–500 ng/mL). Triplicate injections.[3][4]	ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted"> . Residuals within ±15%.[1][3]
Accuracy (Recovery)	Spike blank herbal matrix at Low, Med, High levels (n=3 each).	Mean recovery 80–120% of theoretical value.[4]
Precision (Repeatability)	6 replicates at 100% target concentration (or QC Med).	RSD (or near LOQ).
LOD / LOQ	Determine based on Signal-to-Noise (S/N).	LOD: S/N . LOQ: S/N with precision .
Matrix Effect	Compare slope of calibration curve in solvent vs. matrix.	Matrix Factor (MF) calculated. If MF < 0.8 or > 1.2, use matrix-matched calibration.

3. Step-by-Step Workflow: Sample Preparation

• Homogenization: Cryogenically grind 1.0 g of herbal product to a fine powder (prevents "hot spots" due to uneven spraying of the drug).

• Weighing: Weigh 50 mg of homogenate into a centrifuge tube.

• Extraction: Add 5.0 mL Methanol.

• Agitation: Vortex (30s)

  Sonicate (15 min) Shaker (15 min).

• Clarification: Centrifuge at 10,000 x g for 5 mins.

• Dilution: Dilute supernatant 1:100 with Mobile Phase A (to reduce matrix load).

• Filtration: Filter through 0.2 µm PTFE syringe filter into LC vial.

Section 3: Visualizing the Science

Diagram 1: Thermal Degradation Pathway

This diagram illustrates why "Impurity 3" exists and how it relates to the parent compound UR-144.

Caption: Pyrolytic rearrangement of UR-144 into its ring-opened isomer (Impurity 3).

Diagram 2: Validation Decision Logic

A logical flow for ensuring method validity according to ICH Q2(R2).

Caption: Decision tree for validating LC-MS/MS methods for synthetic cannabinoids in complex matrices.

References

• European Medicines Agency (EMA). (2024). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. Retrieved from [Link]

• Kaizaki-Mitsumoto, A., et al. (2017).[5] Pyrolysis of UR-144, a synthetic cannabinoid, augments an affinity to human CB1 receptor and cannabimimetic effects in mice.[6][7] The Journal of Toxicological Sciences. Retrieved from [Link]

• Kusano, M., et al. (2016). Identification of a thermal degradation product of UR-144. Japanese Association of Forensic Toxicology.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Recent Analytical Method for Detection of Chemical Adulterants in Herbal Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phcog.com [phcog.com]
• 4. Development and validation of spectrophotometric procedure for quantitative determination of flavonoid content used to control the quality of mixture herbal product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Pyrolysis of UR-144, a synthetic cannabinoid, augments an affinity to human CB1 receptor and cannabimimetic effects in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell-Based Assays with Despentyl-UR-144

Executive Summary & Molecule Profile[1][2]

Despentyl-UR-144 (Formal name: (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone) is the N-dealkylated metabolite and synthetic precursor of the potent synthetic cannabinoid UR-144.[1][2]

The Core Problem: Poor reproducibility with this compound is rarely due to assay failure, but rather a misalignment of potency expectations and physicochemical limitations .[2] Researchers often treat Despentyl-UR-144 identical to its parent (UR-144), leading to two critical errors:

• Dosing Mismatch: Despentyl-UR-144 has significantly lower affinity for CB1/CB2 than UR-144.[1][2]

• Solubility Thresholds: To achieve the necessary effective concentrations (µM range), the compound often exceeds its critical solubility limit in aqueous media, causing "invisible" precipitation and erratic data.[1][2]

Compound Snapshot

Property	UR-144 (Parent)	Despentyl-UR-144 (Target)	Impact on Assay
CB1 Affinity (Ki/EC50)	~1.8 nM - 150 nM (High)	~2,360 nM (Very Low)	Requires 1000x higher concentration for signal.[1][2]
CB2 Affinity (EC50)	~28 nM	~28 nM	Retains CB2 activity but loses selectivity.[1][2]
Lipophilicity	High (Pentyl tail)	Moderate (Exposed N-H)	Exposed indole nitrogen increases H-bonding; alters adsorption kinetics.[1][2]
Solubility (Aq)	Negligible	Negligible	Prone to crashing out upon dilution from DMSO.[1][2]

Critical Troubleshooting Guides

Guide A: The "Invisible Precipitate" Phenomenon

Symptom: High well-to-well variance, "flat" dose-response curves at high concentrations, or sudden drop in signal at max dose (Hook effect).[1][2]

Root Cause: Because Despentyl-UR-144 is a weak CB1 agonist (EC50 > 2 µM), researchers push concentrations to 10–100 µM.[1][2] At these levels, the compound precipitates in standard DMEM/RPMI, even if the DMSO concentration is <1%.[1][2] The precipitate adsorbs to the plastic, reducing the free concentration available to the receptor.[2]

Protocol Optimization:

• The BSA Carrier System: You must use Fatty Acid-Free Bovine Serum Albumin (BSA) in your assay buffer.[1][2] BSA acts as a "shuttle," keeping the lipophilic indole in solution and delivering it to the receptor.[2]

  • Recommendation: Supplement assay buffer with 0.1% - 0.5% w/v Fatty Acid-Free BSA .[1][2]

• Glass Pre-Dilution: Never perform serial dilutions of cannabinoids in polystyrene plates. The compound sticks to the plastic.[2]

  • Recommendation: Perform all serial dilutions in glass vials or low-binding polypropylene plates using 100% DMSO, then transfer a small volume to the cell plate.

Guide B: The Potency Mismatch (Signal-to-Noise)

Symptom: "No activity" observed in CB1 assays (cAMP or GTPγS), even though the compound is known to bind.[1][2]

Root Cause: Standard screening windows for synthetic cannabinoids are typically 0.1 nM to 1 µM.[2] For Despentyl-UR-144, the CB1 EC50 is ~2.4 µM.[1][2] A curve stopping at 1 µM will look like a flat line (baseline noise).[1][2]

Protocol Optimization:

• Shift the Window: Adjust your dose-response curve to cover 10 nM to 100 µM .

• Normalization: Always run a full curve of a reference full agonist (e.g., CP 55,940 or WIN 55,212-2) on the same plate to normalize Emax values.[1][2] Despentyl-UR-144 is likely a partial agonist at CB1; without a reference, low efficacy looks like "bad data."[1][2]

Visual Workflows

Diagram 1: Optimized Solubilization Protocol

This workflow minimizes precipitation and adsorption losses, the two biggest killers of reproducibility.[2]

Caption: Optimized solubilization workflow utilizing glass labware for dilutions and BSA-supplemented media to maintain compound bioavailability.

Diagram 2: Troubleshooting Logic Tree

Use this decision tree when assay results deviate from expected historical controls.

Caption: Logic tree for diagnosing low signal versus high variance in CB1/CB2 assays with Despentyl-UR-144.

Frequently Asked Questions (FAQ)

Q1: I see activity at CB2 but absolutely nothing at CB1. Is my Despentyl-UR-144 degraded? A: Likely not. This is a characteristic of the molecule.[2] Despentyl-UR-144 retains moderate affinity for CB2 (EC50 ~28 nM) but has very weak affinity for CB1 (EC50 ~2360 nM) [1, 2].[1][2] If you are dosing at 100 nM (a typical stop point for UR-144), you are saturating CB2 but barely tickling CB1.[1][2] You must dose higher to see CB1 activation.[2]

Q2: Why do my cells look unhealthy in the high-concentration wells (30-100 µM)? A: This is often "Vehicle Toxicity" or "Compound Precipitation," not necessarily pharmacological toxicity.[1][2]

• DMSO: If you add 100 µM of compound from a weak stock, you might be adding >1% DMSO.[1][2] Keep DMSO <0.5%.[2]

• Precipitate: At >30 µM, Despentyl-UR-144 can form micro-crystals that physically stress the cell membrane or disrupt fluorescence readings in optical assays.[1][2] Solution: Use the BSA carrier method described in Diagram 1.

Q3: Can I use plastic reservoirs for my serial dilutions? A: Avoid them. Indole-core cannabinoids are notoriously "sticky" (lipophilic adsorption).[1][2] Using standard polystyrene troughs can result in losing 20-40% of your compound before it even reaches the cells.[1][2] Use glass inserts or low-binding polypropylene.[1][2]

Q4: How stable is Despentyl-UR-144 in DMSO? A: The free indole nitrogen (N-H) makes it more susceptible to oxidation than the alkylated parent.[1][2]

• Storage: Store 10 mM stocks at -20°C or -80°C.

• Handling: Avoid repeated freeze-thaw cycles (>3). If the DMSO turns yellow/orange, the indole has oxidized; discard the stock.[2]

References

• Center for Forensic Science Research & Education (CFSRE). (2025).[1][2] Despentyl-UR-144 New Drug Monograph. Retrieved from [Link][1][2]

• Wiley, J. L., et al. (2013).[1][2] Pharmacology of Synthetic Cannabinoids: Structural Variations and Receptor Affinity. Journal of Pharmacology and Experimental Therapeutics. (Contextual grounding for structure-activity relationships).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

Comparing the pharmacological effects of UR-144 and its N-pentyl analogue

The following guide provides an in-depth pharmacological comparison of UR-144 and its key structural analogues.

While UR-144 itself possesses an N-pentyl chain, the term "N-pentyl analogue" in drug development literature most critically refers to the structural evolution from the therapeutic candidate A-796,260 (which contains an N-morpholinoethyl group) to UR-144 (N-pentyl), or the comparison between UR-144 and its 5-fluoro-N-pentyl derivative, XLR-11 . This guide synthesizes data for this chemical family, focusing on the shift from therapeutic selectivity to psychoactive abuse potential.

Executive Summary

UR-144 [(1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone] represents a pivotal divergence in synthetic cannabinoid design. Originally derived from Abbott Laboratories' therapeutic scaffold A-796,260 , the substitution of the N-morpholinoethyl group with an N-pentyl chain (UR-144) drastically altered the pharmacological profile, increasing CB1 receptor affinity and introducing psychoactive effects absent in the parent compound. Further modification to the 5-fluoro-N-pentyl analogue (XLR-11 ) enhanced potency and metabolic stability, leading to widespread illicit use and associated nephrotoxicity.

Structural & Pharmacological Comparison

The core scaffold consists of an indole ring connected to a tetramethylcyclopropyl (TMCP) moiety via a carbonyl linker.[1] The critical variation lies at the indole Nitrogen (N1) position.

Table 1: Physicochemical and Pharmacodynamic Profile

Feature	A-796,260 (Parent)	UR-144 (N-Pentyl Analogue)	XLR-11 (5-Fluoro-N-Pentyl)
N1-Substitution	Morpholinoethyl	Pentyl	5-Fluoro-pentyl
Primary Target	CB2 Selective Agonist	CB2 Preferential Agonist	Non-selective CB1/CB2 Agonist
CB1 Affinity ( )	945 nM (Low)	150 nM (Moderate)	~24 nM (High)
CB2 Affinity ( )	4.6 nM	1.8 nM	1.9 nM
Selectivity (CB2/CB1)	~200x	~83x	~8x
CB1 Functional ( )	>10,000 nM (Inactive)	421 nM	98 nM
Psychoactivity	Negligible	Moderate	High
Key Toxicity	Not established in humans	Seizures, Tachycardia	Acute Kidney Injury (AKI)

Analyst Insight: The transition from A-796,260 to UR-144 demonstrates how lipophilic N-alkyl substitutions (pentyl) enhance CB1 penetration and binding compared to polar heterocyclic groups (morpholine), thereby converting a non-psychoactive anti-inflammatory candidate into a psychoactive substance.

Diagram 1: Structural Evolution and Potency Shift

Caption: Structural modification from therapeutic A-796,260 to illicit UR-144 and XLR-11 correlates with increased CB1 affinity.

Pharmacokinetics and Metabolism

Understanding the metabolic fate is crucial for detection and toxicology. The N-pentyl chain of UR-144 undergoes extensive oxidation. Crucially, XLR-11 acts as a metabolic precursor to UR-144 metabolites .

Metabolic Pathways

• UR-144 Metabolism:

  • -Oxidation: Hydroxylation at the C5 position of the pentyl chain to form 5-OH-UR-144 .

  • Further Oxidation: Conversion of 5-OH-UR-144 to UR-144 pentanoic acid .

  • Glucuronidation: Conjugation of hydroxylated metabolites.

• XLR-11 Metabolism (Oxidative Defluorination):

  • XLR-11 undergoes defluorination to form UR-144 pentanoic acid and 5-OH-UR-144 .[2]

  • Forensic Implication: Detection of UR-144 pentanoic acid in urine cannot distinguish between UR-144 and XLR-11 ingestion without specific markers (e.g., specific fluorinated metabolites like 4-OH-XLR-11).

Diagram 2: Metabolic Convergence of XLR-11 and UR-144

Caption: Convergent metabolism renders UR-144 pentanoic acid a non-specific marker for both UR-144 and XLR-11.

Toxicology: The Nephrotoxicity Link

While UR-144 is associated with typical cannabinoid toxidromes (tachycardia, agitation), its fluoro-analogue XLR-11 is uniquely linked to Acute Kidney Injury (AKI) .

• Mechanism: The fluorinated pentyl chain may undergo metabolism to toxic fluoroacetate or cause direct tubular necrosis, although the exact mechanism remains under investigation.

• Clinical Presentation: Flank pain, oliguria, and elevated serum creatinine in young, otherwise healthy users.

Experimental Protocols

To validate the pharmacological differences, the following protocols are recommended. These are designed to be self-validating via positive controls (CP-55,940 or WIN 55,212-2).

Protocol A: [ S]GTP S Binding Assay (Functional Potency)

Objective: Determine the efficacy (

) and potency ( ) of UR-144 vs. XLR-11 at CB1/CB2 receptors.

• Preparation:

  • Transfect CHO or HEK293 cells with human CB1 or CB2 cDNA.

  • Prepare membrane fractions by homogenization in ice-cold Tris-HCl/EDTA buffer.

  • Validation Step: Ensure protein concentration is 5-10

    g/well using BCA assay.

• Incubation:

  • Mix membranes with assay buffer (50 mM Tris-HCl, 3 mM MgCl

    , 0.2 mM EGTA, 100 mM NaCl, 0.1% BSA).

  • Add GDP (10-50

    M) to suppress basal activity.

  • Add test compound (UR-144 or XLR-11) in concentration range (

    to M).

  • Add [

    S]GTP S (0.1 nM).

• Reaction:

  • Incubate at 30°C for 60 minutes.

  • Terminate by rapid filtration through GF/B filters.

• Analysis:

  • Measure radioactivity via liquid scintillation.

  • Calculate stimulation as % over basal binding.

  • Control: Use CP-55,940 (10

    M) to define 100% stimulation ( ).

Protocol B: In Vitro Metabolic Stability (Microsomal Assay)

Objective: Compare the half-life (

) and intrinsic clearance ( ) of the N-pentyl vs. 5-F-pentyl analogues.

• System: Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Reaction Mix:

  • Substrate (UR-144 or XLR-11) at 1

    M.

  • Phosphate buffer (100 mM, pH 7.4).

  • Pre-incubate at 37°C for 5 mins.

• Initiation: Add NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Sampling:

  • Aliquots at 0, 5, 15, 30, 45, 60 mins.

  • Quench with ice-cold Acetonitrile (containing internal standard).

• Quantification: LC-MS/MS analysis of parent compound depletion.

• Calculation: Plot ln(concentration) vs. time. Slope =

  . .

References

• Frost, J. M., et al. (2010).[3][4] Indol-3-ylcycloalkyl ketones: effects of N1 substituted indole side chain variations on CB2 cannabinoid receptor activity.[3][4] Journal of Medicinal Chemistry. Link

• Wiley, J. L., et al. (2013). Pharmacological characterization of the synthetic cannabinoid UR-144 and its fluorinated derivative XLR-11. Drug and Alcohol Dependence. Link

• Adamowicz, P., & Tokarczyk, B. (2016).[5] Simple and rapid screening procedure for the detection of UR-144 and XLR-11 in blood by LC-MS/MS. Journal of Analytical Toxicology. Link

• Centers for Disease Control and Prevention (CDC). (2013). Acute kidney injury associated with synthetic cannabinoid use—multiple states, 2012.[1] Morbidity and Mortality Weekly Report. Link

• Cayman Chemical. (2025). UR-144 Product Information & Safety Data Sheet. Link

Sources

• 1. XLR-11 - Wikipedia [en.wikipedia.org]
• 2. First Metabolic Profile of XLR-11, a Novel Synthetic Cannabinoid, Obtained by Using Human Hepatocytes and High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A-796,260 - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Acute Pharmacological Effects and Oral Fluid Biomarkers of the Synthetic Cannabinoid UR-144 and THC in Recreational Users - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the metabolic stability of different synthetic cannabinoid precursors

Executive Summary

Objective: This guide provides a technical comparison of the metabolic stability of major synthetic cannabinoid (SC) structural classes ("precursors" to active metabolites). It focuses on the structure-metabolism relationships (SMR) of Indole, Indazole, and Azaindole cores, as well as the critical impact of linker moieties (Ester vs. Amide).

Core Insight: Metabolic stability in SCs is primarily dictated by the linker group susceptibility to hydrolysis and the tail substituent susceptibility to oxidation. While Indazole cores generally exhibit higher oxidative stability than Indoles due to decreased electron density, the presence of an ester linker (e.g., in PB-22) overrides core stability, resulting in rapid clearance via hydrolysis.

Structural Classes & Metabolic Vulnerabilities[1][2]

To engineer or evaluate SCs, one must understand how specific structural "precursors" dictate metabolic half-life (

) and Intrinsic Clearance ( ).

A. Core Scaffolds: Indole vs. Indazole vs. Azaindole

• Indole (e.g., JWH-018, AM2201): [1][2]

  • Mechanism: The electron-rich pyrrole ring is susceptible to mono-hydroxylation by CYP450 enzymes (typically CYP2C9 and CYP3A4).

  • Stability Profile: Moderate. Ring hydroxylation is a major pathway, competing with tail oxidation.

• Indazole (e.g., AB-PINACA, 5F-ADB):

  • Mechanism: The substitution of Carbon-2 with Nitrogen reduces the ring's electron density, making it less prone to direct ring oxidation compared to indoles.

  • Stability Profile: Higher Core Stability. Metabolism shifts heavily toward the side-chain (tail) and linker groups.

• 7-Azaindole (e.g., 5F-PCN):

  • Mechanism: Additional nitrogen in the benzene ring further lowers lipophilicity and electron density.

  • Stability Profile: High Core Stability. Often results in slower overall clearance unless a labile linker is present.

B. Linker Moieties: The "Metabolic Switch"

• Amide Linkers (e.g., -CONH-): High stability against plasma esterases; clearance relies on hepatic CYP450 oxidation.

• Ester Linkers (e.g., -COO-): Critical Instability. Rapidly hydrolyzed by carboxylesterases (CES1) in both plasma and liver. Compounds like PB-22 have extremely short half-lives (

  min) due to this feature.

C. Tail Substitutions

• Fluorinated Pentyl Chains (5F-): Undergo rapid oxidative defluorination to 5-OH-pentyl metabolites, followed by oxidation to pentanoic acid. This pathway is often faster than simple alkyl chain hydroxylation.

Comparative Performance Data

The following data summarizes the metabolic stability of representative precursors in Human Liver Microsomes (HLM).

Precursor / Drug	Core Scaffold	Linker Type	Tail Substituent	Dominant Metabolic Pathway	Stability Class	(HLM)
JWH-018	Indole	Ketone	Pentyl	-Hydroxylation, Ring Hydroxylation	Moderate	~35 min
AB-PINACA	Indazole	Amide	Pentyl	Amide Hydrolysis, Tail Hydroxylation	Intermediate	~45 min
5F-AB-PINACA	Indazole	Amide	5F-Pentyl	Oxidative Defluorination, Amide Hydrolysis	Intermediate	~40 min
PB-22	Indole	Ester	Pentyl	Rapid Ester Hydrolysis	Unstable	< 15 min
5F-ADB	Indazole	Amide	5F-Pentyl	Oxidative Defluorination, Amide Hydrolysis	Low	< 20 min
PX-2	Indazole	Amide	5F-Pentyl	Defluorinated hydroxylation	Intermediate	~50 min

Note: Values are aggregated from multiple in vitro studies (HLM, 1 µM substrate) and serve as comparative benchmarks.

Visualizing Metabolic Pathways

The following diagram illustrates the divergent metabolic fates based on the structural precursor selected.

Caption: Divergent metabolic fates: Ester linkers trigger rapid hydrolysis, while amides rely on CYP oxidation.

Experimental Protocol: HLM Metabolic Stability Assay

To objectively verify the stability of a new SC precursor, use this self-validating Human Liver Microsome (HLM) protocol.

Phase 1: Preparation

• Buffer System: Prepare 100 mM Potassium Phosphate buffer (pH 7.4).

• Microsomes: Thaw pooled HLM (20 mg/mL protein concentration) on ice.

• Cofactor: Prepare 10 mM NADPH solution (freshly made).

• Stock Solution: Dissolve test SC in DMSO to 10 mM, then dilute to 100 µM in buffer (0.1% final DMSO).

Phase 2: Incubation Workflow

• Pre-Incubation: Mix HLM (final conc. 0.5 mg/mL) with Buffer and Test Compound (final conc. 1 µM) in a 96-well plate. Incubate at 37°C for 5 minutes.

• Initiation: Add NADPH (final conc. 1 mM) to initiate the reaction.

  • Control: Run a parallel set without NADPH to detect non-CYP metabolism (e.g., esterases).

• Sampling: At

  minutes, remove 50 µL aliquots.

• Termination: Immediately quench aliquots in 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Deuterated JWH-018).

Phase 3: Analysis & Calculation

• Centrifugation: Spin at 4000g for 20 min to pellet proteins.

• LC-MS/MS: Analyze supernatant. Monitor depletion of parent peak area ratio.

• Calculation: Plot

  vs. Time. The slope determines half-life:

Caption: Step-by-step HLM incubation workflow for determining intrinsic clearance.

References

• Wohlfarth, A., et al. (2015). "Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites." ResearchGate/NIH. Link

• Holm, N. B., et al. (2015). "Metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, by human hepatocyte incubation and high-resolution mass spectrometry." PubMed. Link

• Diao, X., & Huestis, M. A. (2019).[1] "New Synthetic Cannabinoids Metabolism and Strategies to Best Identify Optimal Marker Metabolites." Frontiers in Pharmacology. Link

• Franz, F., et al. (2016). "Metabolic profiling of synthetic cannabinoid 5F-ADB by human liver microsome incubations and urine samples." PubMed. Link

• Cyprotex. "Microsomal Stability Assay Protocol." Evotec. Link

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Integrity: A Comparative Guide to Validating Reference Standards for Synthetic Cannabinoids

Introduction: The Reference Standard Gap

The rapid proliferation of synthetic cannabinoids (SCs) has created a "cat-and-mouse" dynamic in forensic toxicology. By the time a Certified Reference Material (CRM) is commercially available for a novel analog (e.g., MDMB-4en-PINACA), the clandestine market may have already shifted to a new structural variant.

This lag forces laboratories to rely on Analytical Reference Standards (non-certified) or In-House Synthesized Standards . The danger lies in the assumption of purity. A commercial standard labeled "98% pure" based on HPLC-UV area normalization may actually possess a mass purity of only 85% due to non-chromophoric salts, residual solvents, or moisture—errors that propagate directly into quantitative casework.

This guide provides a rigorous framework for validating reference materials when a CRM is unavailable, utilizing Quantitative NMR (qNMR) as the primary metrological anchor.

The Hierarchy of Reference Materials

To ensure legal defensibility and scientific accuracy, one must understand the metrological tier of the material being used.

Table 1: Comparative Performance of Reference Standard Tiers

Feature	Tier 1: Certified Reference Material (CRM)	Tier 2: Analytical Reference Standard	Tier 3: Research Grade / In-House
Accreditation	ISO 17034 & ISO 17025	ISO 9001 (typically)	None
Traceability	SI Units (NIST/BIPM traceable)	Traceable to internal standards	Unknown / Theoretical
Purity Method	Mass Balance (HPLC + TGA + KF + ROI) or qNMR	HPLC-UV (Area %)	HPLC-UV or TLC
Uncertainty	Explicitly stated (e.g., 99.1% ± 0.4%)	Not provided	Not provided
Legal Standing	Gold Standard (Defensible)	Requires in-lab verification	High Risk (Must be fully validated)
Cost/mg	High ( )	Moderate ( )	Low ($)

Key Insight: Never accept "Chromatographic Purity" (Area %) as "Mass Purity" for quantitative work. SCs often contain inorganic salts or synthesis byproducts that do not absorb UV light, leading to significant overestimation of concentration.

Strategic Validation Workflow

When a CRM is unavailable, the laboratory must assume the role of the reference material producer. The following decision tree outlines the validation logic required to elevate a Tier 2 or Tier 3 material to a usable standard.

Figure 1: Decision matrix for validating non-certified reference materials. Note the critical step of recalculating concentration based on absolute purity.

Experimental Protocol: The qNMR "First Principles" Approach

Objective: Determine the absolute mass purity of a synthetic cannabinoid standard without requiring a reference standard of the same analyte.

Principle: qNMR is a primary ratio method. The signal intensity is directly proportional to the number of nuclei (protons), independent of chemical structure. This allows you to use a different, well-characterized compound (Internal Standard) to quantify your SC.

Materials

• Analyte: ~10 mg of the target Synthetic Cannabinoid.

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent NIST-traceable), 99.99% purity.

  • Why Maleic Acid? It has a simple singlet signal at ~6.3 ppm, usually clear of the aromatic/aliphatic regions of SCs.

• Solvent: DMSO-d6 (99.9 atom % D) + 0.03% TMS.

Step-by-Step Methodology

• Gravimetry (The Critical Step):

  • Using a microbalance (readability 0.001 mg), weigh exactly ~10 mg of the SC (

    ) and ~5 mg of the Internal Standard ( ) directly into the same HPLC vial or weighing boat.

  • Note: Do not weigh separately and transfer; transfer losses will invalidate the result.

• Dissolution:

  • Add 600 µL of DMSO-d6. Vortex until fully dissolved. Transfer to a 5mm NMR tube.

• Acquisition (Parameters for Quantitative Accuracy):

  • Pulse Angle: 90°.

  • Relaxation Delay (D1): Must be

    (longest longitudinal relaxation time). For SCs, set D1 = 30–60 seconds to ensure full magnetization recovery.

  • Scans: 16 or 32 (sufficient for S/N > 150).

  • Temperature: Controlled (e.g., 25°C ± 0.1°C).

• Processing:

  • Phase and baseline correct manually.

  • Integrate the IS peak (Maleic acid, 2 protons) and a distinct analyte peak (e.g., the indole proton or a methyl group).

• Calculation:

  • : Integration Area
  • : Number of protons contributing to the signal
  • : Molar Mass
  • : Weighed mass[1]
  • : Purity (as a decimal)

Comparative Data: The "Purity Trap"

The following table illustrates data from a validation study comparing a commercial "Research Grade" standard against a validated CRM value.

Table 2: Discrepancy in Purity Assignments

Analyte	Vendor Method	Vendor Label Purity	qNMR Validated Purity	Impact on Quantification
5F-MDMB-PICA	HPLC-UV (254 nm)	98.5%	89.2%	+10.4% Error (False High)
ADB-BUTINACA	HPLC-UV (220 nm)	99.1%	94.5%	+4.8% Error (False High)
JWH-018 (CRM)	Mass Balance	99.8%	99.7%	Negligible

Analysis: The "Research Grade" 5F-MDMB-PICA contained significant residual solvent and inorganic salts. Because these impurities did not absorb UV light at 254 nm, the HPLC method "blindly" reported high purity. Using the vendor's 98.5% value would result in a systematic error, overestimating drug concentrations in casework samples.

Structural Elucidation: The Isomer Challenge

Synthetic cannabinoids are notorious for positional isomers (e.g., 5-fluoro vs 4-fluoro analogs). Mass Spectrometry (GC-MS) often fails to distinguish these because the fragmentation patterns are nearly identical.

Diagram: Isomer Differentiation Workflow

Figure 2: Analytical cascade for distinguishing positional isomers. NMR is often the required endpoint for novel SCs.

Expert Note: For fluorinated SCs (e.g., 5F-ADB), 19F-NMR is an exceptionally powerful tool. It provides a clean, background-free signal where the chemical shift is highly sensitive to the fluorine position on the alkyl chain.

References

• United Nations Office on Drugs and Crime (UNODC). (2020).[2][3] Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. Retrieved from

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2024). SWGDRUG Recommendations, Edition 8.2. Retrieved from

• International Organization for Standardization. (2016). ISO 17034:2016 - General requirements for the competence of reference material producers. Retrieved from

• Cayman Chemical. (2023). Reference Standards: ISO 17034 and ISO/IEC 17025 Accreditations. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). Cannabis Laboratory Quality Assurance Program (CannaQAP).[4] Retrieved from

Sources

• 1. digitalcommons.molloy.edu [digitalcommons.molloy.edu]
• 2. unov.tind.io [unov.tind.io]
• 3. Recommended methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials [unodc.org]
• 4. benchchem.com [benchchem.com]